Nadolol-d9

Core Science & Biosynthesis

An In-Depth Technical Guide to Nadolol-d9: Chemical Structure, Properties, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nadolol-d9, a deuterated isotopologue of the non-selective beta-adrenergic receptor blocker, Nadolol (B74898). This document details its chemical structure, physicochemical properties, and relevant experimental methodologies, with a focus on its application in analytical and research settings.

Chemical Identity and Structure

Nadolol-d9 is a synthetic, deuterated version of Nadolol, where nine hydrogen atoms on the tert-butyl group have been replaced with deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantitative analyses of Nadolol.

Chemical Structure:

Caption: Chemical structure of Nadolol-d9.

Physicochemical Properties

The physicochemical properties of Nadolol-d9 are very similar to those of Nadolol due to the nature of isotopic substitution. The primary difference lies in the molecular weight.

Table 1: Physicochemical Properties of Nadolol-d9 and Nadolol

Property	Nadolol-d9	Nadolol	Reference
IUPAC Name	5-[3-[(1,1-Dimethylethyl-d9)amino]-2-hydroxypropoxy]-1,2,3,4-tetrahydro-2,3-naphthalenediol	(2R,3S)-5-[3-(tert-butylamino)-2-hydroxypropoxy]-1,2,3,4-tetrahydronaphthalene-2,3-diol	[1][2]
Chemical Formula	C₁₇H₁₈D₉NO₄	C₁₇H₂₇NO₄	[3]
Molecular Weight	318.46 g/mol	309.40 g/mol	[2][3]
CAS Number	1432056-38-6, 94513-92-5, 1246820-10-9	42200-33-9	[1][3][4]
Appearance	Solid, Off-white to light yellow	White crystalline powder	[5]
Melting Point	Not explicitly reported	124-136 °C
pKa	Not explicitly reported	9.67	[2]
LogP	Not explicitly reported	0.71	[6]
Solubility	DMSO: 100 mg/mL	Freely soluble in ethanol (B145695) and propylene (B89431) glycol; soluble in hydrochloric acid; slightly soluble in water and chloroform; very slightly soluble in sodium hydroxide; insoluble in acetone, benzene, ether, and hexane.	[2][7]

Mechanism of Action and Signaling Pathway

Nadolol, the parent compound of Nadolol-d9, is a non-selective beta-adrenergic receptor antagonist, meaning it blocks both β1 and β2 adrenergic receptors.[8] This blockade has significant physiological effects, primarily on the cardiovascular system.

Beta-Adrenergic Signaling Pathway and the Action of Nadolol:

Adrenaline (epinephrine) and noradrenaline (norepinephrine) are endogenous catecholamines that bind to β-adrenergic receptors, which are G-protein coupled receptors (GPCRs). This binding activates a downstream signaling cascade. Nadolol competitively inhibits this binding.

Caption: Beta-Adrenergic Signaling Pathway and Nadolol's Mechanism of Action.

The binding of catecholamines to the β-adrenergic receptor activates the stimulatory G-protein (Gs), which in turn activates adenylate cyclase.[9][10] Adenylate cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).[9][10] cAMP then acts as a second messenger, activating Protein Kinase A (PKA), which phosphorylates various intracellular proteins, leading to physiological responses such as increased heart rate and contractility.[9][10] Nadolol, by blocking the receptor, prevents this cascade, leading to a decrease in heart rate, cardiac output, and blood pressure.[6][8]

Furthermore, chronic treatment with Nadolol has been shown to upregulate β-adrenergic receptors, a process that may involve a Protein Kinase C (PKC)-related pathway.[11]

Experimental Protocols

Nadolol-d9 is primarily used as an internal standard in bioanalytical methods for the quantification of Nadolol. Below is a summary of a typical experimental protocol for this application.

Quantification of Nadolol in Biological Matrices using HPLC-MS/MS

This method is suitable for the determination of Nadolol in plasma samples for pharmacokinetic studies.

Experimental Workflow:

Caption: Workflow for the quantification of Nadolol using Nadolol-d9.

Methodology:

• Sample Preparation: To a known volume of plasma, a specific amount of Nadolol-d9 internal standard (IS) solution is added.

• Extraction: The Nadolol and Nadolol-d9 are extracted from the plasma matrix using a liquid-liquid extraction technique with a suitable organic solvent, such as ethyl acetate.

• Chromatographic Separation: The extracted and reconstituted sample is injected into a High-Performance Liquid Chromatography (HPLC) system. Separation is typically achieved on a C18 reverse-phase column with an isocratic mobile phase, for instance, a mixture of acetonitrile (B52724) and an aqueous buffer like ammonium (B1175870) formate.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both Nadolol and Nadolol-d9 to ensure selectivity and sensitivity.

• Quantification: The concentration of Nadolol in the original sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Nadolol-d9) and comparing this to a standard curve.

Synthesis

While detailed, step-by-step synthesis protocols for Nadolol-d9 are proprietary to commercial suppliers, the general approach involves using a deuterated starting material in the established synthetic route for Nadolol. The deuterium atoms are introduced via a deuterated tert-butylamine (B42293) (tert-butylamine-d9), which is then reacted with an appropriate epoxide precursor of the naphthalenediol moiety.

Applications in Research and Development

The primary application of Nadolol-d9 is as a stable isotope-labeled internal standard for the accurate and precise quantification of Nadolol in biological samples.[5] This is crucial in:

• Pharmacokinetic and bioavailability studies: To determine the absorption, distribution, metabolism, and excretion (ADME) of Nadolol.

• Therapeutic drug monitoring: To ensure that the concentration of Nadolol in a patient's bloodstream is within the therapeutic range.

• Metabolic stability assays: To study the in vitro metabolism of Nadolol.

The use of a deuterated internal standard like Nadolol-d9 is preferred because it co-elutes with the analyte and has nearly identical chemical and physical properties, which helps to correct for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer.

Conclusion

Nadolol-d9 is an indispensable tool for researchers and scientists in the field of drug development and clinical analysis. Its well-defined chemical structure and properties, which closely mimic those of the parent drug Nadolol, make it the gold standard for use as an internal standard in quantitative mass spectrometric assays. The methodologies outlined in this guide provide a framework for its effective application in achieving reliable and accurate analytical results.

References

• 1. scbt.com [scbt.com]
• 2. Nadolol | C17H27NO4 | CID 39147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nadolol D9 | CAS#:1432056-38-6 | Chemsrc [chemsrc.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. researchgate.net [researchgate.net]
• 7. The effects of acute and chronic nadolol treatment on β2AR signaling in HEK293 cells | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. β₁-adrenergic receptor up-regulation induced by nadolol is mediated via signal transduction pathway coupled to α₁-adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Nadolol-d9 in Modern Bioanalytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Principle: Isotope Dilution Mass Spectrometry

In the landscape of pharmaceutical research and development, the precise quantification of drug compounds in biological matrices is paramount. Nadolol-d9, a deuterated analog of the beta-adrenergic receptor antagonist Nadolol (B74898), serves a critical function as an internal standard in bioanalytical methodologies. Its application is rooted in the principle of isotope dilution mass spectrometry, a gold-standard technique for achieving the highest accuracy and precision in quantitative analysis.

By introducing a known quantity of Nadolol-d9 into a sample at an early stage of preparation, researchers can effectively control for variability that may arise during sample extraction, handling, and instrumental analysis. Since Nadolol-d9 is chemically identical to Nadolol but has a different mass due to the deuterium (B1214612) labels, it co-elutes chromatographically and experiences similar ionization efficiency in the mass spectrometer. This allows for the accurate determination of the native analyte's concentration by measuring the ratio of the analyte's signal to that of the internal standard.[1]

Application in Pharmacokinetic and Bioequivalence Studies

Nadolol-d9 is extensively utilized in pharmacokinetic (PK) and bioequivalence studies where the accurate measurement of Nadolol concentrations in biological fluids such as plasma and urine is essential.[2][3] These studies are fundamental in determining a drug's absorption, distribution, metabolism, and excretion (ADME) profile, and for comparing the bioavailability of different formulations of the same drug. The use of a stable isotope-labeled internal standard like Nadolol-d9 is highly recommended by regulatory bodies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[4]

Experimental Protocols: Quantification of Nadolol in Biological Matrices

The following sections detail the methodologies for the quantification of Nadolol using Nadolol-d9 as an internal standard, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely adopted technique for its sensitivity and selectivity.

Sample Preparation: Liquid-Liquid Extraction (LLE)

A common and effective method for extracting Nadolol from plasma is liquid-liquid extraction.

Protocol:

• To a 100 µL aliquot of plasma, add 20 µL of the Nadolol-d9 internal standard working solution.

• Add 300 µL of methanol (B129727) and vortex for 2 minutes.[5]

• Centrifuge the mixture at 6000 rpm for 5 minutes at 4°C.[5]

• Transfer approximately 50 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.[5]

Alternatively, ethyl acetate (B1210297) can be used as the extraction solvent.[2][6]

Chromatographic and Mass Spectrometric Conditions

The separation and detection of Nadolol and Nadolol-d9 are typically achieved using reverse-phase liquid chromatography coupled with a tandem mass spectrometer.

Table 1: Chromatographic Conditions for Nadolol Analysis [2][6]

Parameter	Value
HPLC Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium Formate
Mobile Phase B	Acetonitrile
Gradient/Isocratic	Isocratic (20:80 v/v, A:B)
Flow Rate	0.5 mL/min
Column Temperature	30°C
Injection Volume	15 µL
Total Run Time	2.5 min

Table 2: Mass Spectrometry Parameters for Nadolol and Nadolol-d9 [2][6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Nadolol	310.20	254.10	Positive ESI
Nadolol-d9 (IS)	319.20	255.00	Positive ESI

Method Validation Parameters

A robust bioanalytical method must be validated to ensure its reliability. Key validation parameters are summarized below.

Table 3: Method Validation Summary for Nadolol Quantification [2][6]

Parameter	Result
Linearity Range	6 - 3000 ng/mL
Lower Limit of Quantification (LLOQ)	6 ng/mL
Inter-assay Precision (%RSD)	≤ 7.0%
Intra-assay Precision (%RSD)	≤ 6.3%
Accuracy (% Deviation)	< 10%
Extraction Recovery	~64%

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the quantification of Nadolol in a biological matrix using Nadolol-d9 as an internal standard.

Bioanalytical Workflow for Nadolol Quantification.

Conclusion

Nadolol-d9 is an indispensable tool in modern bioanalytical research, enabling the accurate and precise quantification of Nadolol in complex biological matrices. Its role as an internal standard in isotope dilution mass spectrometry-based methods, particularly LC-MS/MS, is crucial for the successful execution of pharmacokinetic and bioequivalence studies. The detailed methodologies and established validation parameters underscore the reliability of this approach in generating high-quality data for drug development and regulatory submissions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination of orally coadministered nadolol and its deuterated analogue in human serum and urine by gas chromatography with selected-ion monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. public.pensoft.net [public.pensoft.net]
• 6. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Role of Nadolol-d9 as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism and application of Nadolol-d9 as a gold-standard internal standard in quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS). The document details the foundational principles of isotopic labeling, the pharmacological action of nadolol (B74898), and specific experimental protocols for its quantification in biological matrices.

The Core Principle: Why Use a Deuterated Internal Standard?

In quantitative mass spectrometry, an internal standard (IS) is essential for achieving high accuracy and precision.[1] An IS is a compound added in a known quantity to samples, calibration standards, and quality controls to correct for analytical variability. An ideal IS should mimic the analyte of interest throughout the entire analytical process, including sample preparation, chromatography, and ionization.[1][2]

Deuterated internal standards, such as Nadolol-d9, are isotopically labeled analogs of the analyte where several hydrogen atoms have been replaced by deuterium (B1214612).[1] They are considered the gold standard for several key reasons:

• Near-Identical Physicochemical Properties: The substitution of hydrogen with deuterium results in a negligible change in chemical properties. This ensures that Nadolol-d9 has the same extraction recovery, chromatographic retention time (co-elution), and ionization response as unlabeled nadolol.[2]

• Correction for Matrix Effects: Biological samples (e.g., plasma, urine) are complex matrices that can cause ion suppression or enhancement in the mass spectrometer source. Since Nadolol-d9 co-elutes with nadolol, it experiences the same matrix effects, allowing for accurate correction and reliable quantification.[3]

• Mass-to-Charge (m/z) Differentiation: Despite their chemical similarity, Nadolol-d9 is easily distinguished from nadolol by its higher mass in the mass spectrometer. This mass difference allows for simultaneous measurement without signal interference.[1]

The "mechanism of action" for Nadolol-d9 as an internal standard is therefore not pharmacological but analytical. It functions by perfectly tracking the analyte through the experimental workflow, enabling the ratio of the analyte's response to the IS's response to remain constant despite variations, thus ensuring robust and reliable quantification.

Caption: Logical workflow of an internal standard.

Pharmacological Mechanism of Nadolol (The Analyte)

Nadolol is a non-selective beta-adrenergic antagonist used to manage conditions like hypertension and angina pectoris.[4] Its mechanism involves blocking both beta-1 (β1) and beta-2 (β2) adrenergic receptors.[5]

• β1 Receptor Blockade (Heart): By blocking β1 receptors in the heart, nadolol inhibits the cyclic AMP (cAMP) signaling pathway.[4][6] This leads to a decrease in heart rate, reduced force of contraction, and lower blood pressure.[7][8]

• β1 Receptor Blockade (Kidney): Inhibition of β1 receptors in the kidneys suppresses the release of renin, which in turn reduces angiotensin II-mediated vasoconstriction and aldosterone-mediated water retention.[4][9]

• β2 Receptor Blockade (Other Tissues): Blocking β2 receptors in the lungs can lead to bronchoconstriction, while in the liver and skeletal muscle, it inhibits glycogenolysis.[4][6]

Caption: Nadolol's beta-blockade signaling pathway.

Experimental Application: Quantification of Nadolol in Rat Plasma

A validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method provides a practical example of Nadolol-d9's application.[10][11]

Experimental Protocol

This protocol outlines the key steps for sample preparation and analysis for quantifying nadolol in rat plasma using Nadolol-d9 as the internal standard.[10][11]

• Sample Preparation (Liquid-Liquid Extraction):

  • Pipette a specific volume of rat plasma into a clean microcentrifuge tube.

  • Add a precise volume of Nadolol-d9 internal standard stock solution to the plasma.

  • Vortex the sample briefly to ensure thorough mixing.

  • Add ethyl acetate (B1210297) to the sample as the extraction solvent.

  • Vortex vigorously for several minutes to facilitate the transfer of nadolol and Nadolol-d9 into the organic layer.

  • Centrifuge the sample to achieve complete phase separation.

  • Carefully transfer the supernatant (organic layer) to a new tube.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection into the HPLC system.

• HPLC-MS/MS Analysis:

  • Inject the reconstituted sample into the HPLC-MS/MS system.

  • Perform chromatographic separation using the specified column and mobile phase conditions.

  • Detect and quantify nadolol and Nadolol-d9 using a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Caption: HPLC-MS/MS sample preparation workflow.

Data and Method Parameters

The following tables summarize the quantitative parameters and conditions for the validated HPLC-MS/MS method.[10][11]

Table 1: HPLC-MS/MS Method Parameters

Parameter	Specification
HPLC Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase	10 mM Ammonium Formate : Acetonitrile (20:80 v/v)
Flow Rate	0.5 mL/min
Injection Volume	15 µL
Column Temperature	30°C
Run Time	2.5 minutes

| Ionization Mode | Electrospray Ionization (ESI), Positive |

Table 2: Mass Spectrometry MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Nadolol	310.20	254.10

| Nadolol-d9 (IS) | 319.20 | 255.00 |

Table 3: Method Validation Summary

Parameter	Result
Linearity Range	6 - 3000 ng/mL
Lower Limit of Quantification (LLOQ)	6 ng/mL
Intra-day and Inter-day Precision	Within acceptable limits (as per FDA guidelines)

| Accuracy | Within acceptable limits (as per FDA guidelines) |

Conclusion

Nadolol-d9 serves as an exemplary internal standard for the bioanalysis of nadolol. Its mechanism is rooted in the principles of isotope dilution mass spectrometry, where its near-identical chemical behavior and distinct mass allow for the effective correction of analytical variability. This leads to highly accurate, precise, and robust quantification, which is critical for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development and clinical research. The successful validation of HPLC-MS/MS methods using Nadolol-d9 underscores its indispensable role in modern analytical science.[10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Nadolol - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. What is the mechanism of Nadolol? [synapse.patsnap.com]
• 8. Nadolol: Package Insert / Prescribing Information [drugs.com]
• 9. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Isotopic Labeling of Nadolol-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Nadolol-d9, a deuterated analog of the non-selective beta-adrenergic receptor blocker, Nadolol. The incorporation of nine deuterium (B1214612) atoms on the tert-butyl group enhances its utility as an internal standard in pharmacokinetic and metabolic studies. This document details the synthetic pathways, experimental protocols, and analytical data for Nadolol-d9 and its key deuterated intermediate, tert-butylamine-d9. All quantitative data are summarized for clarity, and key processes are illustrated with diagrams generated using Graphviz.

Introduction

Nadolol is a widely used pharmaceutical agent for the management of hypertension, angina pectoris, and cardiac arrhythmias.[1] Stable isotope-labeled analogs of drugs, such as Nadolol-d9, are indispensable tools in drug development. They serve as ideal internal standards for quantitative analysis by mass spectrometry (GC-MS or LC-MS) due to their similar chemical and physical properties to the unlabeled drug, but distinct mass.[1] The nine deuterium atoms in Nadolol-d9 are located on the tert-butyl moiety, as indicated by its chemical name: 5-[3-[(1,1-Dimethylethyl-d9)amino]-2-hydroxypropoxy]-1,2,3,4-tetrahydro-2,3-naphthalenediol.[2] This guide outlines the synthetic strategy and provides detailed experimental procedures for the preparation of this important analytical standard.

Synthetic Pathway Overview

The synthesis of Nadolol-d9 is achieved through a convergent synthesis strategy. The key steps involve the preparation of a deuterated starting material, tert-butylamine-d9, and its subsequent reaction with a suitable epoxide precursor of the naphthalenediol core.

The overall synthetic transformation can be visualized as follows:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nadolol-d9 (Mixture of Diastereomers) - CAS - 1432056-38-6 | Axios Research [axios-research.com]

An In-Depth Technical Guide to the Structural and Functional Differences Between Nadolol and Nadolol-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the structural and functional distinctions between the non-selective β-adrenergic receptor blocker, Nadolol, and its deuterated isotopologue, Nadolol-d9. This document delves into their core structural differences, comparative physicochemical and pharmacokinetic properties, and provides detailed experimental methodologies for their synthesis and analysis. Furthermore, it visualizes the key signaling pathways affected by Nadolol's mechanism of action.

Core Structural Differences

The fundamental structural difference between Nadolol and Nadolol-d9 lies in the isotopic substitution of hydrogen atoms with deuterium (B1214612) on the tert-butyl group. Nadolol-d9 contains nine deuterium atoms, replacing the nine protium (B1232500) (hydrogen-1) atoms of the tert-butyl moiety.[1][2] This substitution increases the molecular weight of Nadolol-d9 compared to Nadolol.

Nadolol

• Chemical Formula: C₁₇H₂₇NO₄[3][4]

• Molecular Weight: 309.40 g/mol [3][4]

• Structure:

Nadolol-d9

• Chemical Formula: C₁₇H₁₈D₉NO₄[5]

• Molecular Weight: 318.46 g/mol [5]

• Structure:

The replacement of hydrogen with deuterium creates a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference in bond strength is the basis for the kinetic isotope effect, which can influence the pharmacokinetic properties of the molecule.

Comparative Physicochemical and Pharmacokinetic Properties

Table 1: Physicochemical Properties of Nadolol

Property	Value	Reference
Melting Point	124-136 °C	[7]
Water Solubility	8.30 g/L (25 °C)	[7]
logP	0.7	[4]
pKa	9.67	[4]

Table 2: Pharmacokinetic Properties of Nadolol

Parameter	Value	Reference
Bioavailability	~30%	[3]
Protein Binding	~30%	[3][8]
Metabolism	Not metabolized	[3][8]
Elimination Half-life	20-24 hours	[3][8]
Excretion	Primarily renal (unchanged)	[3][8]

The primary impact of deuteration on pharmacokinetics is often observed in drugs that undergo extensive metabolism, particularly through cytochrome P450 (CYP) enzymes. The kinetic isotope effect can lead to a slower rate of metabolism for the deuterated compound, potentially resulting in a longer half-life and altered drug exposure. However, as Nadolol is not significantly metabolized, the pharmacokinetic profile of Nadolol-d9 is expected to be very similar to that of Nadolol.[3][8] This similarity is a key reason for its use as an ideal internal standard in pharmacokinetic studies.

Experimental Protocols

Synthesis of Nadolol-d9

A plausible synthetic route to Nadolol-d9 involves the use of deuterated tert-butylamine (B42293) as a key starting material. The following is a proposed multi-step synthesis protocol based on known synthetic methods for Nadolol and related compounds.

Step 1: Synthesis of Deuterated tert-Butylamine (tert-Butylamine-d9)

The synthesis of tert-butylamine-d9 can be achieved through various methods. One common approach involves the reaction of a deuterated isobutene precursor or the use of deuterated reagents. A general scheme is outlined below:

• Preparation of a deuterated tert-butyl precursor: This can be achieved by methods such as the acid-catalyzed hydration of isobutylene-d8 in heavy water (D₂O) to produce tert-butanol-d10 (B166771).

• Conversion to a leaving group: The hydroxyl group of tert-butanol-d10 can be converted to a good leaving group, for example, by reaction with a sulfonyl chloride to form a tosylate.

• Amination: The deuterated tert-butyl precursor with a leaving group can then be reacted with a source of ammonia (B1221849), such as sodium amide or ammonia itself under pressure, to yield tert-butylamine-d9.

Step 2: Synthesis of Nadolol-d9

The synthesis of Nadolol-d9 can proceed via the reaction of a suitable epoxide intermediate with the prepared tert-butylamine-d9.

• Preparation of the Epoxide Intermediate: A common starting material is 5,8-dihydronaphthalene-1,5-diol. This can be converted to the corresponding epoxide, 5-(oxiran-2-ylmethoxy)-5,8-dihydronaphthalen-1-ol, through reaction with epichlorohydrin (B41342) in the presence of a base.

• Ring Opening with tert-Butylamine-d9: The epoxide intermediate is then reacted with tert-butylamine-d9. The amine attacks the less hindered carbon of the epoxide ring, leading to the formation of the amino alcohol side chain. This reaction is typically carried out in a suitable solvent such as methanol (B129727) or ethanol (B145695) at elevated temperatures.

• Purification: The resulting Nadolol-d9 is then purified using techniques such as column chromatography and/or recrystallization to obtain the final product of high purity.

Quantification of Nadolol using Nadolol-d9 as an Internal Standard by LC-MS/MS

This protocol describes a validated method for the quantification of Nadolol in biological matrices (e.g., rat plasma) using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with Nadolol-d9 as the internal standard (IS).[4][9]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, add 25 µL of Nadolol-d9 internal standard solution (of known concentration).

• Add 100 µL of 5% formic acid in water and vortex for 30 seconds.

• Add 2 mL of ethyl acetate, vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. HPLC Conditions:

• Column: A C18 reverse-phase column (e.g., 4.6 x 50 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate). The specific gradient or isocratic conditions will depend on the column and system.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30-40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nadolol: Monitor the transition of the precursor ion (m/z) to a specific product ion (m/z).

  • Nadolol-d9 (IS): Monitor the transition of its precursor ion (m/z) to a corresponding product ion (m/z).

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity for both analyte and internal standard.

4. Quantification:

• Construct a calibration curve by plotting the peak area ratio of Nadolol to Nadolol-d9 against the concentration of Nadolol standards.

• Determine the concentration of Nadolol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

Nadolol is a non-selective beta-adrenergic antagonist, meaning it blocks both β1 and β2 adrenergic receptors.[3] This blockade inhibits the downstream signaling cascades normally initiated by catecholamines like epinephrine (B1671497) and norepinephrine.

Beta-1 Adrenergic Receptor Signaling Pathway

// Nodes Catecholamines [label="Catecholamines\n(Epinephrine, Norepinephrine)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Beta1_AR [label="β1-Adrenergic\nReceptor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nadolol [label="Nadolol", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; G_protein [label="Gs Protein", shape=record, label=" α | βγ", fillcolor="#34A853", fontcolor="#FFFFFF"]; AC [label="Adenylyl Cyclase", fillcolor="#34A853", fontcolor="#FFFFFF"]; ATP [label="ATP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; cAMP [label="cAMP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PKA [label="Protein Kinase A\n(PKA)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cellular_Response [label="Increased Heart Rate\nIncreased Contractility\nRenin Release", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Catecholamines -> Beta1_AR [label="Activates"]; Nadolol -> Beta1_AR [label="Blocks", arrowhead=tee, color="#EA4335"]; Beta1_AR -> G_protein [label="Activates"]; G_protein:g_alpha -> AC [label="Activates"]; AC -> cAMP [label="Converts"]; ATP -> AC [style=dashed, arrowhead=none]; cAMP -> PKA [label="Activates"]; PKA -> Cellular_Response [label="Phosphorylates\nTargets"]; } Caption: Beta-1 adrenergic receptor signaling pathway and its inhibition by Nadolol.

Beta-2 Adrenergic Receptor Signaling Pathway

// Nodes Catecholamines [label="Catecholamines\n(Epinephrine)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Beta2_AR [label="β2-Adrenergic\nReceptor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nadolol [label="Nadolol", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; G_protein [label="Gs Protein", shape=record, label=" α | βγ", fillcolor="#34A853", fontcolor="#FFFFFF"]; AC [label="Adenylyl Cyclase", fillcolor="#34A853", fontcolor="#FFFFFF"]; ATP [label="ATP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; cAMP [label="cAMP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PKA [label="Protein Kinase A\n(PKA)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cellular_Response [label="Bronchodilation\nVasodilation\nGlycogenolysis", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Catecholamines -> Beta2_AR [label="Activates"]; Nadolol -> Beta2_AR [label="Blocks", arrowhead=tee, color="#EA4335"]; Beta2_AR -> G_protein [label="Activates"]; G_protein:g_alpha -> AC [label="Activates"]; AC -> cAMP [label="Converts"]; ATP -> AC [style=dashed, arrowhead=none]; cAMP -> PKA [label="Activates"]; PKA -> Cellular_Response [label="Phosphorylates\nTargets"]; } Caption: Beta-2 adrenergic receptor signaling pathway and its inhibition by Nadolol.

Experimental Workflow for Pharmacokinetic Analysis

// Nodes start [label="Start: Dosing of\nNadolol to Subject", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; blood_sampling [label="Blood Sampling\nat Timed Intervals"]; plasma_separation [label="Plasma Separation\n(Centrifugation)"]; extraction [label="Liquid-Liquid Extraction\n(with Nadolol-d9 IS)"]; analysis [label="LC-MS/MS Analysis"]; quantification [label="Quantification using\nCalibration Curve"]; pk_parameters [label="Calculation of\nPharmacokinetic Parameters", shape=note]; end [label="End: Pharmacokinetic\nProfile", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> blood_sampling; blood_sampling -> plasma_separation; plasma_separation -> extraction; extraction -> analysis; analysis -> quantification; quantification -> pk_parameters; pk_parameters -> end; } Caption: Experimental workflow for the pharmacokinetic analysis of Nadolol.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 8. Nadolol - Wikipedia [en.wikipedia.org]
• 9. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard of Quantification: An In-depth Technical Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the exacting realms of pharmaceutical research and drug development, the pursuit of precision and accuracy is paramount. This technical guide provides a comprehensive exploration of deuterated internal standards, the cornerstone of robust bioanalytical method development. From fundamental principles to detailed experimental protocols, this document serves as a core resource for scientists aiming to enhance the reliability and integrity of their quantitative data.

Core Principles of Deuterated Internal Standards

Deuterated internal standards are stable isotope-labeled (SIL) analogs of an analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612), a heavier, non-radioactive isotope of hydrogen.[1][2] This subtle modification imparts a mass shift detectable by a mass spectrometer, without significantly altering the physicochemical properties of the molecule.[2] This near-identical behavior to the analyte of interest is the key to their utility, allowing them to act as a reliable proxy to correct for a variety of experimental inconsistencies.[1][2]

The fundamental principle underpinning their use is relative quantitation.[2] By introducing a known and constant amount of the deuterated standard into every sample, calibrator, and quality control sample at the earliest stage of preparation, the ratio of the analyte's signal to the internal standard's signal is used for quantification.[2][3] This ratio remains consistent even if the absolute signal intensities fluctuate due to sources of error.[3]

Key Advantages:

• Compensation for Matrix Effects: Perhaps the most critical role of deuterated internal standards is to mitigate the unpredictable nature of matrix effects—the suppression or enhancement of the analyte signal caused by co-eluting compounds from the biological matrix (e.g., plasma, urine, tissue).[2][4] By co-eluting with the analyte, the deuterated standard experiences the same ionization suppression or enhancement, allowing for accurate correction.[4][5]

• Correction for Sample Preparation Variability: Deuterated standards compensate for inconsistencies in sample preparation, such as variations in extraction efficiency and volumetric dilutions.[2]

• Correction for Instrumental Variability: They also account for variations in analytical instrumentation, including injection volume and mass spectrometer response.[2]

Synthesis of Deuterated Internal Standards

The synthesis of a high-quality deuterated internal standard is a critical first step. The goal is to introduce deuterium atoms into a stable position within the molecule, ensuring no back-exchange with hydrogen atoms from solvents or the matrix during the analytical process.[6]

General Synthetic Strategies:

• Hydrogen-Deuterium Exchange (HDX): This method involves replacing labile hydrogen atoms with deuterium by exposing the molecule to a deuterium source, such as D₂O, often in the presence of a catalyst.[4]

• Reduction with Deuterated Reagents: Carbonyl groups can be reduced using deuterated reducing agents like sodium borodeuteride (NaBD₄) to introduce deuterium.

• De Novo Chemical Synthesis: This involves building the molecule from deuterated starting materials. This approach offers the most control over the position and number of deuterium labels.[7]

Example Experimental Protocol: Multi-step Synthesis of Deuterated Ibuprofen (B1674241) [7]

This protocol outlines a multi-step synthesis to introduce a deuterium label into the ibuprofen molecule.

• Friedel-Crafts Acylation: React isobutylbenzene (B155976) with acetyl chloride in the presence of aluminum chloride to form 4-isobutylacetophenone.

• Alpha-Bromination: Brominate the acetophenone (B1666503) derivative at the alpha position.

• Willgerodt-Kindler Reaction: React the alpha-bromo ketone with sulfur and morpholine (B109124) to form a thioamide, which is then hydrolyzed to the corresponding carboxylic acid.

• Reduction: Reduce the resulting ketone with NaBH₄ in methanol (B129727) to yield the corresponding deuterated alcohol.[7]

• Chlorination: Convert the alcohol to the chloride using SOCl₂.[7]

• Grignard Reaction and Carboxylation: Form the Grignard reagent using magnesium turnings and then react it with dry ice (solid CO₂) followed by an acidic workup to produce deuterated ibuprofen.[7]

• Purification and Confirmation: Purify the final product by recrystallization or chromatography and confirm the structure and isotopic enrichment using ¹H NMR, ¹³C NMR, and mass spectrometry.[7]

Quantitative Data and Performance Comparison

The superiority of deuterated internal standards over non-isotopically labeled (analog) internal standards is well-documented. The following tables summarize the quantitative performance from various studies.

Table 1: Comparison of Internal Standards for the Quantification of Drug X by LC-MS/MS

Parameter	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard	Key Findings & References
Chromatographic Co-elution	Often exhibits a slight retention time shift (isotope effect).[6]	Retention time is different from the analyte.	The closer elution of the deuterated IS provides more accurate compensation for matrix effects.[6]
Accuracy & Precision	High accuracy and precision (e.g., mean bias of 100.3% with a standard deviation of 7.6%).[8]	Can lead to inaccuracies (e.g., a 40% error in one study).[6]	The closer physicochemical properties of the deuterated IS result in more reliable and reproducible quantification.[6][8]
Correction for Matrix Effects	Excellent at correcting for matrix effects due to very similar elution profiles.[6]	Less effective due to different retention times and potential for differential matrix effects.[1]	Deuterated internal standards are superior in mitigating the variability of matrix effects.[1]

Table 2: Bioanalytical Method Validation Data for Teriflunomide using Teriflunomide-d4 as an Internal Standard [2]

Validation Parameter	Acceptance Criteria	Performance with Teriflunomide-d4 IS
Linearity (r²)	≥ 0.99	> 0.995
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	2.5% - 6.8%
Intra-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-4.2% to 5.5%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.1% - 7.5%
Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-3.8% to 6.1%
Matrix Effect (%CV of IS-normalized MF)	≤ 15%	8.2%

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation; IS-normalized MF: Internal Standard-Normalized Matrix Factor.

Experimental Protocols

The following sections provide detailed methodologies for common experiments in bioanalysis using deuterated internal standards.

Sample Preparation: Protein Precipitation

This protocol is a rapid and straightforward method for removing the majority of proteins from a plasma sample.[3]

Procedure:

• Pipette 100 µL of the plasma sample, calibrator, or QC into a clean microcentrifuge tube.

• Add 20 µL of the internal standard working solution (e.g., 100 ng/mL of the deuterated standard) to each tube (except for blank matrix samples).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to each tube.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.[3]

• Centrifuge the sample at >10,000 x g for 10 minutes at 4°C.[3]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.[3]

Bioanalytical Method Validation

Rigorous validation is essential to ensure the reliability of a bioanalytical method employing a deuterated internal standard.

Key Validation Experiments:

• Selectivity: Assesses the ability of the method to differentiate and quantify the analyte and internal standard from endogenous matrix components. This involves analyzing at least six different sources of the blank biological matrix. The response of any interfering peak should not be more than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte and 5% for the internal standard.

• Matrix Effect: Investigates the effect of matrix components on the ionization of the analyte and the internal standard. This is typically done by comparing the response of the analyte and internal standard in a neat solution to their response in an extracted blank matrix from at least six different sources. The coefficient of variation (CV) of the internal standard-normalized matrix factor across the different sources should be ≤15%.

• Accuracy and Precision: Evaluated at multiple concentration levels (e.g., LLOQ, low, medium, and high QC). At least five replicates at each level are analyzed on at least three different days to determine intra- and inter-day accuracy and precision.

• Stability: Assesses the stability of the analyte and the deuterated internal standard under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[3]

Typical Conditions:

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).[2]

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).[2]

• Mass Spectrometry: Operated in multiple reaction monitoring (MRM) mode with positive or negative electrospray ionization. Specific precursor-to-product ion transitions are monitored for both the analyte and the deuterated internal standard.

Visualizing Workflows and Concepts

The following diagrams, created using the Graphviz DOT language, illustrate key workflows and logical relationships in the use of deuterated internal standards.

A typical bioanalytical workflow using a deuterated internal standard.

Logical comparison of internal standard types.

Application in Metabolic Pathway Analysis: The Tryptophan-Kynurenine Pathway

Deuterated internal standards are crucial for accurately quantifying metabolites in complex biological pathways, such as the tryptophan-kynurenine pathway, which is implicated in various physiological and pathological processes.

Quantification of tryptophan pathway metabolites using deuterated standards.

Conclusion

Deuterated internal standards, when used in conjunction with isotope dilution mass spectrometry, represent the gold standard for quantitative bioanalysis. Their ability to closely mimic the analyte of interest throughout the entire analytical process provides a robust and reliable means of correcting for inevitable experimental variations. This leads to a significant improvement in the accuracy and precision of the data generated, which is paramount in regulated environments such as clinical trials and drug development. While challenges such as the kinetic isotope effect and the cost of synthesis exist, the benefits of employing deuterated internal standards in achieving high-quality, defensible data are undeniable.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]

The Pharmacology of Nadolol: A Technical Guide for Researchers

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Nadolol (B74898) is a long-acting, non-selective beta-adrenergic receptor antagonist utilized in the management of hypertension, angina pectoris, and certain cardiac arrhythmias.[1][2] Its pharmacological profile is characterized by the competitive and non-selective blockade of both β1- and β2-adrenergic receptors, without intrinsic sympathomimetic or membrane-stabilizing properties.[2][3][4] This guide provides a detailed examination of the pharmacology of the non-deuterated form of nadolol, focusing on its mechanism of action, pharmacokinetics, and pharmacodynamics. It includes a compilation of quantitative data, detailed experimental methodologies for receptor binding assays, and visualizations of its core signaling pathway and experimental workflows to support further research and development.

Mechanism of Action

Nadolol exerts its therapeutic effects by competitively blocking beta-adrenergic receptors, thereby inhibiting the actions of catecholamines like epinephrine (B1671497) and norepinephrine.[3]

• β1-Adrenergic Blockade : Inhibition of β1-receptors, located predominantly in cardiac muscle, results in negative chronotropic and inotropic effects.[3][5] This leads to a reduction in heart rate, myocardial contractility, and cardiac output, both at rest and during exercise.[2] This action is central to its efficacy in treating hypertension and reducing myocardial oxygen demand in angina pectoris.[2]

• β2-Adrenergic Blockade : Blockade of β2-receptors, found in bronchial and vascular smooth muscle, can lead to bronchoconstriction and vasoconstriction.[2][5] The inhibition of β2-receptors in the juxtaglomerular apparatus of the kidney suppresses the release of renin, which in turn reduces the production of angiotensin II and aldosterone.[1][4] This contributes to its antihypertensive effect by decreasing vasoconstriction and water retention.[1][4]

Nadolol is classified as a non-selective beta-blocker, competing for both β1 and β2 receptor sites.[2][5] It does not exhibit intrinsic sympathomimetic activity (ISA) or significant membrane-stabilizing (anesthetic-like) action.[2]

Pharmacodynamics

The primary pharmacodynamic effects of nadolol stem directly from its beta-adrenergic blockade. Clinical pharmacology studies have demonstrated its ability to:

• Reduce heart rate and cardiac output.[2]

• Lower both systolic and diastolic blood pressure.[2]

• Inhibit isoproterenol-induced tachycardia.[2]

• Decrease reflex orthostatic tachycardia.[2]

These actions collectively decrease the workload on the heart and lower arterial pressure. Notably, while cardiac output is reduced, renal hemodynamics, including renal blood flow and glomerular filtration rate, are generally preserved.[2]

Receptor Binding Affinity

The affinity of nadolol for its target receptors is a critical determinant of its potency. Quantitative analysis from competitive binding assays provides insight into this interaction.

Receptor Subtype	Ligand Parameter	Value (nM)
Beta-1 Adrenergic Receptor	Kd	2.5

Table 1: Binding Affinity of Nadolol. The equilibrium dissociation constant (Kd) indicates the concentration of the drug required to occupy 50% of the receptors at equilibrium. A lower value signifies higher binding affinity.[1]

Pharmacokinetics: ADME Profile

Nadolol's pharmacokinetic profile is distinguished by its long duration of action, low metabolism, and renal excretion, which allows for once-daily dosing.[1][2]

Quantitative Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters for nadolol in humans.

Parameter	Value	Reference(s)
Absorption
Bioavailability	~30% (variable)	[1][2][4]
Tmax (Time to Peak)	2.7 hours	[1]
Cmax (Peak Concentration)	69 ± 15 ng/mL (60 mg dose)	[1][4]
132 ± 27 ng/mL (120 mg dose)	[1][4]
Effect of Food	Not significant	[2]
Distribution
Volume of Distribution (Vd)	147 - 157 L	[1][4]
Plasma Protein Binding	~30%	[1][2][5]
Bound Protein	Alpha-1-acid glycoprotein	[1][4]
Metabolism
Hepatic Metabolism	Not metabolized	[1][2]
Excretion
Primary Route	Renal (excreted unchanged)	[1][2]
Elimination Half-Life (t½)	20 - 24 hours	[1]
Total Body Clearance	219 - 250 mL/min	[1]
Renal Clearance	131 - 150 mL/min	[1]

Table 2: Summary of Nadolol Pharmacokinetic Parameters.

Clinical Applications & Dosing

Nadolol is FDA-approved for the management of hypertension and for the long-term treatment of angina pectoris.[4][5] Off-label uses include the management of atrial fibrillation, migraine prophylaxis, and certain inherited arrhythmic syndromes.[5]

Indication	Initial Adult Dosage	Usual Maintenance Dosage	Maximum Dosage
Hypertension	40 mg once daily	40 - 80 mg once daily	320 mg/day
Angina Pectoris	40 mg once daily	40 - 80 mg once daily	240 mg/day

Table 3: General Adult Dosing Guidelines for Nadolol. Dosage must be individualized and may be gradually increased as needed.

Dosage adjustments are necessary for patients with renal impairment due to the drug's primary excretion route through the kidneys.[2]

Adverse Effects

The most common adverse effects are related to its beta-blocking activity and include dizziness, fatigue, and bradycardia.[4] Due to its non-selective nature, nadolol can cause bronchospasm in susceptible individuals and should generally not be used in patients with asthma or bronchospastic diseases.[2][4] Abrupt discontinuation of therapy can lead to an exacerbation of angina and, in some cases, myocardial infarction.[1]

Experimental Protocols

Radioligand Competitive Binding Assay for Receptor Affinity (Ki)

This protocol outlines a standard method for determining the binding affinity of a test compound like nadolol for β1- and β2-adrenergic receptors expressed in a cell line (e.g., HEK293).

Objective: To determine the half-maximal inhibitory concentration (IC50) of nadolol and calculate its inhibitory constant (Ki).

Materials:

• Receptor Source: Cell membranes prepared from HEK293 cells stably expressing human β1- or β2-adrenergic receptors.

• Radioligand: A non-selective β-antagonist radioligand, such as [³H]-Dihydroalprenolol ([³H]-DHA).

• Test Compound: Nadolol, serially diluted.

• Non-specific Binding (NSB) Control: High concentration of an unlabeled, potent beta-blocker (e.g., 10 µM propranolol).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4.

• Filtration Apparatus: 96-well harvester with glass fiber filters (e.g., GF/C).

• Scintillation Counter and scintillation fluid.

Methodology:

• Membrane Preparation:

  • Homogenize transfected cells in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet cell membranes.

  • Wash the pellet and resuspend it in the assay buffer.

  • Determine the protein concentration of the membrane preparation (e.g., via BCA assay).

• Assay Setup (96-well plate):

  • Total Binding Wells: Add membrane preparation, a fixed concentration of [³H]-DHA (typically at or below its Kd), and assay buffer.

  • Non-specific Binding (NSB) Wells: Add membrane preparation, [³H]-DHA, and a saturating concentration of propranolol.

  • Competition Wells: Add membrane preparation, [³H]-DHA, and increasing concentrations of nadolol.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient duration to reach equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand:

  • Rapidly terminate the incubation by vacuum filtration through the glass fiber filters. The filters will trap the membranes with the bound radioligand.

  • Quickly wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials, add scintillation fluid, and measure the radioactivity in counts per minute (CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding CPM) - (NSB CPM).

  • Plot the percentage of specific binding against the logarithm of the nadolol concentration.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value for nadolol.

  • Calculate the Ki value using the Cheng-Prusoff equation:

    Ki = IC50 / (1 + ([L]/Kd)) Where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.

Visualizations

Signaling Pathway

Caption: Beta-adrenergic receptor signaling pathway and point of inhibition by Nadolol.

Experimental Workflow

Caption: Experimental workflow for a competitive radioligand binding assay.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Nadolol | Adrenergic Receptor | TargetMol [targetmol.com]
• 4. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

A Technical Guide to High-Purity Nadolol-d9 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity deuterated Nadolol (Nadolol-d9), a critical tool for researchers, scientists, and drug development professionals. This document outlines the commercial availability, key quality attributes, and detailed analytical applications of Nadolol-d9, with a focus on its use as an internal standard in quantitative analysis.

Commercial Availability and Quality Specifications of High-Purity Nadolol-d9

High-purity Nadolol-d9 is available from several specialized chemical suppliers who provide reference standards and isotopically labeled compounds for research purposes. While specific product details can be obtained from the suppliers' Certificates of Analysis (CoA), the following tables summarize the generally available information and key quality parameters to consider when sourcing this material.

Table 1: Prominent Commercial Suppliers of Nadolol-d9

Supplier	Website	Contact Information	Noteworthy Information
MedChemExpress	--INVALID-LINK--	--INVALID-LINK--	Provides detailed product data sheets and confirms CoA availability.[1]
Santa Cruz Biotechnology	--INVALID-LINK--	--INVALID-LINK--	Offers Nadolol-d9 for research use and provides CoAs with purity data.[2]
Simson Pharma Limited	--INVALID-LINK--	--INVALID-LINK--	A manufacturer and exporter that supplies Nadolol-d9 with an accompanying CoA.
Pharmaffiliates	--INVALID-LINK--	--INVALID-LINK--	Lists Nadolol-d9 as a pharmaceutical standard and provides basic product information.[3]

Table 2: Key Quality Specifications for High-Purity Nadolol-d9

When procuring Nadolol-d9 for quantitative applications, it is imperative to assess the following quality attributes, which are typically detailed in the supplier's Certificate of Analysis.

Parameter	Typical Specification	Importance in Quantitative Analysis
Chemical Purity	≥98% (often >99% by HPLC)	Ensures that the analytical signal is not compromised by impurities, leading to accurate quantification of the target analyte.
Isotopic Purity	≥98%	Refers to the percentage of the labeled compound that contains the desired number of deuterium (B1214612) atoms. High isotopic purity minimizes interference from unlabeled or partially labeled species.
Isotopic Enrichment	≥95%	Specifies the percentage of deuterium at the labeled positions. High enrichment is crucial for accurate and precise quantification, as it ensures a distinct mass difference from the unlabeled analyte.[4]
Identity Confirmation	Confirmed by ¹H-NMR, Mass Spectrometry	Verifies the chemical structure of the molecule and the position of the deuterium labels.
Residual Solvents	Specified limits (e.g., <0.5%)	High levels of residual solvents can affect the accuracy of weighing and solution preparation.
Water Content	Specified limits (e.g., <1.0%)	Water content can impact the accurate weighing of the standard and should be accounted for in concentration calculations.

Mechanism of Action: Nadolol as a Beta-Adrenergic Antagonist

Nadolol is a non-selective beta-adrenergic receptor antagonist, meaning it blocks both beta-1 (β1) and beta-2 (β2) adrenergic receptors.[5][6][7] These receptors are integral components of the sympathetic nervous system and are activated by catecholamines like epinephrine (B1671497) and norepinephrine. The blockade of these receptors by Nadolol leads to a cascade of downstream effects, primarily impacting the cardiovascular system.

Below is a diagram illustrating the signaling pathway affected by Nadolol.

Nadolol blocks β1 and β2 adrenergic receptors, inhibiting downstream signaling.

Experimental Protocols for Quantitative Analysis Using Nadolol-d9

Nadolol-d9 is an ideal internal standard for the quantification of Nadolol in biological matrices such as plasma, serum, and urine. Its chemical properties are nearly identical to the unlabeled analyte, ensuring similar extraction efficiency and chromatographic behavior, while its mass difference allows for distinct detection by mass spectrometry.

General Workflow for Sample Analysis

The use of a deuterated internal standard is a cornerstone of robust quantitative bioanalysis. The general workflow involves adding a known amount of Nadolol-d9 to all samples, including calibration standards and quality controls, at the initial stage of sample preparation. This allows for the correction of variability during the analytical process.

Workflow for drug quantification using a deuterated internal standard.

Example Protocol: LC-MS/MS Analysis of Nadolol in Human Plasma

The following is a representative protocol for the analysis of Nadolol in human plasma using Nadolol-d9 as an internal standard. This protocol is based on methodologies described in the scientific literature and should be optimized and validated for specific laboratory conditions.

Table 3: LC-MS/MS Method Parameters for Nadolol Quantification

Parameter	Description
Sample Preparation
Protein Precipitation: To 100 µL of plasma, add 10 µL of Nadolol-d9 internal standard working solution. Add 300 µL of acetonitrile, vortex, and centrifuge. Evaporate the supernatant to dryness and reconstitute in mobile phase.
Chromatographic Conditions
HPLC System:	Agilent 1200 Series or equivalent
Column:	C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A:	0.1% Formic acid in water
Mobile Phase B:	0.1% Formic acid in acetonitrile
Gradient:	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate:	0.4 mL/min
Injection Volume:	10 µL
Column Temperature:	40 °C
Mass Spectrometric Conditions
Mass Spectrometer:	Triple quadrupole mass spectrometer (e.g., Sciex API 4000)
Ionization Mode:	Electrospray Ionization (ESI), Positive
MRM Transitions:	Nadolol: m/z 310.2 -> 254.1Nadolol-d9: m/z 319.2 -> 263.1
Collision Energy:	Optimized for each transition
Dwell Time:	100 ms

Quality Control of Deuterated Internal Standards

Ensuring the quality of deuterated internal standards like Nadolol-d9 is paramount for the integrity of quantitative bioanalytical data. A rigorous quality control process is essential to verify the identity, purity, and stability of the standard.

A logical workflow for the quality control of deuterated internal standards.

This comprehensive approach to quality control ensures that each batch of Nadolol-d9 meets the stringent requirements for use in regulated and non-regulated bioanalysis, providing researchers with a reliable and accurate tool for their studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Nadolol | C17H27NO4 | CID 39147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Nadolol|High-Purity Reference Standard|RUO [benchchem.com]

Interpreting the Certificate of Analysis for Nadolol-d9: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive framework for understanding and interpreting a Certificate of Analysis (CoA) for Nadolol-d9. Given the critical role of isotopically labeled standards in pharmaceutical research and development, a thorough comprehension of the quality control data presented in a CoA is paramount. This document outlines the typical quantitative data, details the underlying experimental methodologies, and visualizes the analytical workflow and the pharmacological mechanism of action of Nadolol (B74898).

Data Presentation: A Typical Certificate of Analysis

A Certificate of Analysis for a high-purity deuterated compound like Nadolol-d9 will invariably present a suite of quantitative data to confirm its identity, purity, and isotopic enrichment. The following table summarizes the kind of data one would expect to find, with illustrative values for clarity.

Test Parameter	Specification	Result	Method
Identity
¹H NMR	Conforms to structure	Conforms	Nuclear Magnetic Resonance Spectroscopy
Mass Spectrum	Conforms to structure	Conforms	Mass Spectrometry (MS)
Purity
Purity by HPLC	≥ 98.0%	99.5%	High-Performance Liquid Chromatography
Chemical Purity	≥ 98.0%	99.6%	Quantitative NMR (qNMR)
Isotopic Enrichment
Isotopic Purity (d9)	≥ 99 atom % D	99.2 atom % D	Mass Spectrometry
Deuterium (B1214612) Incorporation	≥ 99%	Conforms	Nuclear Magnetic Resonance Spectroscopy
Physical Properties
Appearance	White to off-white solid	White solid	Visual Inspection
Solubility	Soluble in DMSO or Methanol	Soluble in Methanol	Solubility Test
Residual Solvents
Methanol	≤ 3000 ppm	< 50 ppm	Gas Chromatography (GC)

Experimental Protocols

The quantitative data presented in a CoA is the result of rigorous analytical testing. Below are detailed methodologies for the key experiments typically cited for Nadolol-d9.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to separate and quantify the amount of Nadolol-d9 relative to any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1]

• Mobile Phase: A mixture of an organic solvent (like acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., water with 0.1% triethylamine, pH adjusted to 4.6 with formic acid).[2] A common mobile phase composition is a gradient or isocratic elution. For example, a mixture of methanol, acetonitrile, and a phosphate (B84403) buffer.[1][3]

• Flow Rate: Typically around 1.0 mL/min.[3]

• Detection: UV detection at a wavelength where Nadolol has significant absorbance, such as 220 nm or 273 nm.[1][3] Fluorescence detection can also be used with excitation at 230 nm and emission at 300 nm for enhanced sensitivity.[2]

• Procedure:

  • A standard solution of Nadolol-d9 of known concentration is prepared and injected into the HPLC system to determine its retention time.

  • A solution of the test sample is prepared at a similar concentration.

  • The sample solution is injected, and the resulting chromatogram is recorded.

  • The area of the peak corresponding to Nadolol-d9 is compared to the total area of all peaks in the chromatogram to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic Enrichment

Mass spectrometry is a powerful technique to confirm the molecular weight of Nadolol-d9 and to determine the degree of deuterium incorporation.

• Instrumentation: A high-resolution mass spectrometer (HR-MS) coupled with an ionization source like electrospray ionization (ESI).[4]

• Procedure:

  • The Nadolol-d9 sample is dissolved in a suitable solvent and infused into the mass spectrometer.

  • The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

  • The observed molecular weight is compared to the theoretical molecular weight of Nadolol-d9 to confirm its identity.

  • The isotopic distribution of the molecular ion cluster is analyzed to determine the percentage of molecules that are fully deuterated (d9) versus those with fewer deuterium atoms (d0 to d8). This allows for the calculation of the isotopic purity.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Isotopic Enrichment

NMR spectroscopy provides detailed information about the chemical structure of the molecule and can be used to confirm the positions of the deuterium labels.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR (Proton NMR):

  • Procedure: The Nadolol-d9 sample is dissolved in a deuterated solvent (e.g., DMSO-d6) and the proton NMR spectrum is acquired.

  • Interpretation: The spectrum is analyzed for the presence of characteristic peaks corresponding to the non-deuterated positions of the Nadolol molecule. The absence or significant reduction of signals at the positions expected to be deuterated confirms the isotopic labeling.

• ²H NMR (Deuterium NMR):

  • Procedure: A deuterium NMR spectrum is acquired to directly observe the signals from the deuterium atoms.

  • Interpretation: The presence of signals at the expected chemical shifts confirms the location of the deuterium labels.

• Isotopic Enrichment Assessment: The relative integrals of the proton signals in the ¹H NMR spectrum at the labeled positions can be used to estimate the degree of deuterium incorporation.[5] For a more precise quantification of isotopic enrichment, specialized NMR techniques can be employed.[6][7]

Mandatory Visualizations

Analytical Workflow for Nadolol-d9 Quality Control

The following diagram illustrates the logical workflow from sample receipt to the final issuance of a Certificate of Analysis for Nadolol-d9.

Caption: Quality control workflow for Nadolol-d9 analysis.

Signaling Pathway of Nadolol

Nadolol is a non-selective beta-adrenergic antagonist. The diagram below illustrates its mechanism of action by blocking both beta-1 and beta-2 adrenergic receptors.

Caption: Mechanism of action of Nadolol as a non-selective beta-blocker.[8][9][10][11]

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of nadolol in tablets by high-performance liquid chromatography and UV-derivative spectrophotometry [repositorio.unifesp.br]
• 3. iajps.com [iajps.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Isotopic analysis by nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. What is the mechanism of Nadolol? [synapse.patsnap.com]
• 10. Nadolol - Wikipedia [en.wikipedia.org]
• 11. drugs.com [drugs.com]

Protocols & Analytical Methods

Application Notes and Protocols for the LC-MS/MS Analysis of Nadolol using Nadolol-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of nadolol (B74898) in biological matrices, primarily plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with nadolol-d9 (B565586) as an internal standard. The protocols and data presented are intended to assist in the development and validation of bioanalytical methods for pharmacokinetic studies, therapeutic drug monitoring, and other research applications.

Introduction

Nadolol is a non-selective beta-adrenergic receptor blocker used in the management of hypertension, angina pectoris, and cardiac arrhythmias.[1][2][3] Accurate and reliable quantification of nadolol in biological samples is crucial for assessing its pharmacokinetic profile and ensuring therapeutic efficacy. LC-MS/MS has emerged as the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and speed.[4][5] The use of a stable isotope-labeled internal standard, such as nadolol-d9, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the accuracy and precision of the results.[6][7]

Experimental Protocols

This section details the methodologies for sample preparation and LC-MS/MS analysis of nadolol.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for the quantification of nadolol in rat plasma.[6][7]

Materials:

• Rat plasma samples

• Nadolol-d9 internal standard (IS) working solution

• Ethyl acetate (B1210297) (HPLC grade)

• Reconstitution solution (e.g., mobile phase)

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Pipette 100 µL of plasma sample into a clean microcentrifuge tube.

• Add a specified volume of the nadolol-d9 internal standard working solution.

• Add 1 mL of ethyl acetate.

• Vortex the mixture for 5 minutes to ensure thorough mixing.

• Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the reconstitution solution.

• Vortex for 1 minute to ensure complete dissolution.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a simpler and faster alternative to LLE, suitable for high-throughput analysis.[8][9]

Materials:

• Plasma samples

• Nadolol-d9 internal standard (IS) working solution

• Acetonitrile (B52724) (HPLC grade), ice-cold

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a clean microcentrifuge tube.

• Add a specified volume of the nadolol-d9 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Carefully collect the supernatant.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated and reconstituted in the mobile phase if further concentration is needed.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of nadolol. These may require optimization based on the specific instrumentation used.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)[6][7] or similar C18 column[5][10]
Mobile Phase A	10 mM Ammonium Formate in Water[6][7]
Mobile Phase B	Acetonitrile[6][7]
Gradient/Isocratic	Isocratic elution with 20:80 (v/v) of Mobile Phase A:B[6][7]
Flow Rate	0.5 mL/min[6][7]
Injection Volume	15 µL[6]
Column Temperature	30°C[6][7]
Total Run Time	2.5 minutes[6]

Mass Spectrometry (MS/MS) Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[7]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Nadolol)	m/z 310.20 → 254.10[6][7]
MRM Transition (Nadolol-d9)	m/z 319.20 → 255.00[6][7]
Collision Energy (CE)	Optimized for the specific instrument
Declustering Potential (DP)	Optimized for the specific instrument

Quantitative Data Summary

The following tables summarize the performance characteristics of a validated LC-MS/MS method for nadolol using nadolol-d9 as an internal standard.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Nadolol	6 - 3000[6][7]	> 0.99[7]

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	6	< 15	< 15	85 - 115
LQC	(Low)	< 15	< 15	85 - 115
MQC	(Medium)	< 15	< 15	85 - 115
HQC	(High)	< 15	< 15	85 - 115
(Note: Specific concentration values for LQC, MQC, and HQC were not detailed in the search results, but the acceptance criteria are based on FDA guidelines for bioanalytical method validation.)

Table 3: Recovery and Matrix Effect

Parameter	Nadolol	Nadolol-d9
Recovery	100.6% (average)[5][11]	Not specified
Matrix Effect	To be assessed; should be consistent and compensated by the internal standard.	To be assessed

Visualizations

Experimental Workflow

Caption: Workflow for Nadolol Analysis using LLE and LC-MS/MS.

Simplified Signaling Pathway of Nadolol

Caption: Simplified Mechanism of Action for Nadolol.

Conclusion

The use of nadolol-d9 as an internal standard provides a robust and reliable method for the quantification of nadolol in biological matrices by LC-MS/MS. The detailed protocols and performance data herein serve as a valuable resource for researchers and scientists in the field of drug development and clinical analysis. The methodologies can be adapted and validated for specific laboratory instrumentation and study requirements.

References

• 1. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Nadolol - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Nadolol? [synapse.patsnap.com]
• 4. ctw.umlub.pl [ctw.umlub.pl]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Nadolol in Plasma by LC-MS/MS Using Nadolol-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nadolol (B74898) is a non-selective beta-adrenergic receptor blocker prescribed for the management of hypertension, angina pectoris, and cardiac arrhythmias.[1] Accurate quantification of nadolol in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. This application note provides a detailed protocol for the sensitive and selective quantification of nadolol in plasma samples using a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Nadolol-d9 as the internal standard.[2][3][4] The use of a stable isotope-labeled internal standard like Nadolol-d9 ensures high accuracy and precision by compensating for variability during sample preparation and analysis.[2][5]

Principle

This method employs either liquid-liquid extraction (LLE) or protein precipitation (PPT) to isolate nadolol and its deuterated internal standard, Nadolol-d9, from the plasma matrix.[3][4] The extracted analytes are then separated using reverse-phase high-performance liquid chromatography (HPLC) and detected by a tandem mass spectrometer operating in the positive electrospray ionization (ESI) mode.[6][7] Quantification is achieved by monitoring the specific precursor-to-product ion transitions for both nadolol and Nadolol-d9 and calculating the peak area ratio.

Experimental Protocols

Materials and Reagents

• Nadolol analytical standard[8]

• Nadolol-d9 (internal standard)[9]

• Acetonitrile (B52724) (HPLC grade)[6]

• Methanol (B129727) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)[4]

• Ammonium formate[4]

• Formic acid[6]

• Water (HPLC grade)[6]

• Human plasma (blank)

Stock and Working Solutions Preparation

• Nadolol Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of nadolol in methanol.

• Nadolol-d9 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Nadolol-d9 in methanol.

• Working Solutions: Prepare serial dilutions of the nadolol stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.[6] Prepare a working solution of Nadolol-d9 by diluting the stock solution with the same solvent system.

Sample Preparation

Two primary methods for sample preparation are presented below: Liquid-Liquid Extraction (LLE) and Protein Precipitation (PPT).

Protocol 1: Liquid-Liquid Extraction (LLE) [4]

• Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.

• Add 10 µL of the Nadolol-d9 internal standard working solution.

• Vortex for 30 seconds.

• Add 1 mL of ethyl acetate.[4]

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant (organic layer) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Protein Precipitation (PPT) [3]

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 10 µL of the Nadolol-d9 internal standard working solution.

• Vortex for 30 seconds.

• Add 400 µL of cold acetonitrile (or a mixture of methanol and 0.1 M ZnSO₄ in a 4:1 v/v ratio).[3]

• Vortex for 5 minutes to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following tables summarize the instrumental parameters for the analysis of nadolol.

Table 1: Liquid Chromatography Parameters

Parameter	Value
HPLC System	Agilent HPLC or equivalent[4]
Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)[4]
Mobile Phase A	10 mM Ammonium Formate in Water[4]
Mobile Phase B	Acetonitrile[4]
Gradient/Isocratic	Isocratic (20:80, A:B)[4]
Flow Rate	0.5 mL/min[4]
Column Temperature	30°C[4]
Injection Volume	15 µL[4]
Run Time	2.5 minutes[4]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	AB Sciex API 4000 or equivalent[6]
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
Scan Type	Multiple Reaction Monitoring (MRM)[6]
Ion Spray Voltage	5500 V[7]
Temperature	550°C[7]
MRM Transitions
Nadolol	m/z 310.2 → 254.1[3][7]
Nadolol-d9 (IS)	m/z 319.2 → 255.0[3]
Collision Gas	Nitrogen[6]

Quantitative Data Summary

The method is validated according to FDA guidelines.[3][4] The following tables present a summary of the quantitative performance of this analytical method.

Table 3: Calibration Curve and Sensitivity

Parameter	Result
Linearity Range	6 - 3000 ng/mL[3][4]
Correlation Coefficient (r²)	> 0.99[10]
Lower Limit of Quantification (LLOQ)	6 ng/mL[3][4]

Table 4: Accuracy and Precision (Intra- and Inter-Day)

QC Level	Accuracy (%)	Precision (%RSD)
Low QC	90.50 - 105.27[10]	< 9.52[10]
Medium QC	90.50 - 105.27[10]	< 9.52[10]
High QC	90.50 - 105.27[10]	< 9.52[10]

Table 5: Recovery and Matrix Effect

Parameter	Result
Extraction Recovery	91.3% - 100.6%[7]
Matrix Effect	Minimal to no significant effect observed[3]

Visualizations

Experimental Workflow

Caption: Workflow for Nadolol quantification in plasma.

Conclusion

The described LC-MS/MS method for the determination of nadolol in plasma using Nadolol-d9 as an internal standard is sensitive, selective, accurate, and reproducible. The protocol offers flexibility with two effective sample preparation techniques, LLE and PPT, both yielding high recovery and minimal matrix effects. This method is well-suited for high-throughput analysis in clinical and research settings for pharmacokinetic and bioequivalence studies.

References

• 1. Nadolol|High-Purity Reference Standard|RUO [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. sysrevpharm.org [sysrevpharm.org]
• 7. researchgate.net [researchgate.net]
• 8. Nadolol analyticalstandard 42200-33-9 [sigmaaldrich.com]
• 9. scbt.com [scbt.com]
• 10. Determination of nadolol enantiomers in human plasma using a coupled achiral-chiral high-performance liquid chromatography method -Analytical Science and Technology | Korea Science [koreascience.kr]

Application Note: High-Throughput Analysis of Nadolol in Human Plasma Using HPLC-MS/MS with Nadolol-d9 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive HPLC-MS/MS method for the quantitative determination of Nadolol in human plasma. The method utilizes Nadolol-d9 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision. A straightforward liquid-liquid extraction (LLE) procedure is employed for sample preparation, followed by rapid chromatographic separation on a C18 column. The method demonstrates excellent linearity, accuracy, and precision, making it suitable for high-throughput pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Nadolol is a non-selective beta-adrenergic receptor blocker used in the management of hypertension, angina pectoris, and other cardiovascular conditions.[1] Accurate and reliable quantification of Nadolol in biological matrices is crucial for pharmacokinetic and bioavailability studies. This application note presents a validated HPLC-MS/MS method that is both rapid and sensitive for the analysis of Nadolol in human plasma, employing its deuterated analog, Nadolol-d9, as the internal standard to correct for matrix effects and variability in sample processing.

Experimental

Materials and Reagents

• Nadolol analytical standard (Sigma-Aldrich)

• Nadolol-d9 (Toronto Research Chemicals)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ethyl acetate (B1210297) (ACS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (sourced from a certified vendor)

• Deionized water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent[2]

Standard Solutions

Stock Solutions (1 mg/mL): Individually weigh and dissolve Nadolol and Nadolol-d9 in methanol to prepare 1 mg/mL stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Nadolol stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Nadolol-d9 stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of human plasma in a microcentrifuge tube, add 25 µL of the 100 ng/mL Nadolol-d9 internal standard working solution and vortex briefly.

• Add 1 mL of ethyl acetate and vortex for 2 minutes.[2]

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex to mix and transfer to an HPLC vial for analysis.

HPLC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)[2]
Mobile Phase A	10 mM Ammonium formate in water[2]
Mobile Phase B	Acetonitrile[2]
Gradient	Isocratic: 20% A / 80% B[2]
Flow Rate	0.5 mL/min[2]
Injection Volume	15 µL[2]
Column Temperature	30°C[2]
Run Time	2.5 minutes[2]

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[3]
Scan Type	Multiple Reaction Monitoring (MRM)
Curtain Gas	As per instrument manufacturer's recommendation
Collision Gas	As per instrument manufacturer's recommendation
IonSpray Voltage	As per instrument manufacturer's recommendation
Temperature	As per instrument manufacturer's recommendation

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Nadolol	310.20	254.10[2]
Nadolol-d9 (IS)	319.20	255.00[2]

Results and Discussion

Method Validation

The method was validated according to FDA guidelines, assessing selectivity, linearity, accuracy, precision, and stability.[2]

Linearity: The method demonstrated excellent linearity over a concentration range of 6 to 3000 ng/mL for Nadolol in human plasma.[2] The correlation coefficient (r²) was consistently >0.99.

Quantitative Data Summary

Parameter	Result
Linearity Range	6 - 3000 ng/mL[2]
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	6 ng/mL[2]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%

Experimental Workflow

Figure 1: Experimental workflow for the HPLC-MS/MS analysis of Nadolol.

Signaling Pathway and Logical Relationships

For this analytical method, a logical relationship diagram illustrating the key components and their interactions is more appropriate than a biological signaling pathway.

Figure 2: Logical relationship of key components in the analytical method.

Conclusion

The HPLC-MS/MS method described provides a reliable, sensitive, and high-throughput solution for the quantification of Nadolol in human plasma. The use of a deuterated internal standard, Nadolol-d9, ensures the accuracy and precision of the results. The simple and efficient liquid-liquid extraction protocol allows for rapid sample processing, making this method ideal for pharmacokinetic studies and routine therapeutic drug monitoring.

References

• 1. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Bioanalysis of Nadolol using Nadolol-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nadolol is a non-selective beta-adrenergic receptor antagonist used in the management of hypertension, angina pectoris, and cardiac arrhythmias. Accurate and reliable quantification of Nadolol in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Nadolol-d9, is the gold standard in LC-MS/MS bioanalysis as it effectively compensates for variability during sample preparation and analysis, ensuring high accuracy and precision.[1]

This document provides detailed application notes and protocols for three common sample preparation techniques for the analysis of Nadolol in human plasma: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method is presented with a step-by-step protocol and is followed by a comparative summary of their performance characteristics.

Quantitative Data Summary

The selection of a sample preparation technique is a critical step in bioanalytical method development, impacting recovery, data quality, and laboratory workflow. The following table summarizes the key quantitative parameters for the three described methods for Nadolol analysis.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	>80% (estimated for similar analytes)	~100.6%[2][3]	>85%
Matrix Effect	Prone to significant matrix effects	Low to moderate matrix effects	Minimal matrix effects
Limit of Quantification (LOQ)	Typically higher due to matrix effects	6 ng/mL[1][4]	Potentially lower due to cleaner extracts
Throughput	High	Moderate	High (with automation)
Cost per Sample	Low	Moderate	High
Method Development Time	Short	Moderate	Can be extensive

Experimental Protocols

Internal Standard Spiking

For all protocols, the initial step involves spiking the plasma samples with the internal standard, Nadolol-d9.

Protocol:

• Prepare a stock solution of Nadolol-d9 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Add a small, precise volume of the Nadolol-d9 working solution to each plasma sample to achieve a final concentration that is within the linear range of the calibration curve. A typical concentration might be 100 ng/mL.

Protein Precipitation (PPT)

Protein precipitation is a simple and rapid method for removing the bulk of proteins from biological samples. It is particularly well-suited for high-throughput screening. Acetonitrile is a commonly used precipitating agent. The "solvent first" approach can help prevent filter plate clogging and improve filtrate clarity.

Experimental Protocol: Protein Precipitation

• Solvent Addition: To each well of a 96-well filter plate, add 300 µL of cold acetonitrile.

• Sample Addition: Add 100 µL of the plasma sample (pre-spiked with Nadolol-d9) to each well containing acetonitrile.

• Precipitation: Mix thoroughly by vortexing for 1-2 minutes.

• Filtration: Place the filter plate on a vacuum manifold and apply a vacuum to collect the filtrate in a clean 96-well collection plate. Alternatively, centrifuge the plate to collect the filtrate.

• Evaporation: Evaporate the filtrate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for LC-MS/MS analysis.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic sample cleanup technique that separates analytes based on their differential solubility in two immiscible liquid phases. It generally provides cleaner extracts than protein precipitation.

Experimental Protocol: Liquid-Liquid Extraction

• Sample Preparation: To 200 µL of plasma sample (pre-spiked with Nadolol-d9) in a microcentrifuge tube, add 50 µL of a basifying agent (e.g., 0.1 M NaOH) to adjust the pH.

• Extraction Solvent Addition: Add 1 mL of ethyl acetate (B1210297) to the tube.

• Extraction: Vortex the mixture vigorously for 5 minutes.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of Nadolol and Nadolol-d9 in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive method for the simultaneous determination and quantification of Nadolol and its deuterated internal standard, Nadolol-d9, in human plasma. The method utilizes a simple liquid-liquid extraction (LLE) procedure for sample preparation, followed by a rapid chromatographic separation using High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) for detection. This method is highly suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications requiring accurate measurement of Nadolol concentrations.

Introduction

Nadolol is a non-selective beta-adrenergic receptor blocker used in the management of hypertension, angina pectoris, and cardiac arrhythmias.[1] Accurate and reliable quantification of Nadolol in biological matrices is crucial for pharmacokinetic and bioavailability studies. The use of a stable isotope-labeled internal standard, such as Nadolol-d9, is essential for correcting for matrix effects and variations in sample processing, thereby ensuring high accuracy and precision. This document provides a detailed protocol for the chromatographic separation and quantification of Nadolol and Nadolol-d9 in human plasma.

Experimental

Materials and Reagents

• Nadolol reference standard

• Nadolol-d9 internal standard (IS)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium formate

• Ethyl acetate

• Human plasma (blank)

• Ultrapure water

Sample Preparation

A liquid-liquid extraction (LLE) method is employed for the extraction of Nadolol and Nadolol-d9 from human plasma.[2][3]

Protocol:

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Add 20 µL of the internal standard working solution (Nadolol-d9).

• Vortex for 30 seconds to mix.

• Add 1 mL of ethyl acetate.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 10,000 rpm for 10 minutes.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 1 minute.

• Transfer the solution to an autosampler vial for LC-MS/MS analysis.

Chromatographic Conditions

The chromatographic separation is achieved using a reversed-phase C18 column.

Parameter	Condition
Instrument	HPLC system coupled with a tandem mass spectrometer
Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent[2][3]
Mobile Phase A	10 mM Ammonium Formate in Water[2][3]
Mobile Phase B	Acetonitrile[2][3]
Gradient	Isocratic: 20:80 (v/v) Mobile Phase A : Mobile Phase B[2][3]
Flow Rate	0.5 mL/min[2][3]
Injection Volume	15 µL[2][3]
Column Temperature	30°C[2][3]
Run Time	2.5 minutes[2][3]

Mass Spectrometry Conditions

Detection is performed using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM).

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Nadolol	m/z 310.20 → 254.10[2][3]
Nadolol-d9 (IS)	m/z 319.20 → 255.00[2][3]
Collision Gas	Argon
Source Temperature	500°C
IonSpray Voltage	5500 V

Results and Discussion

Method Performance

The developed LC-MS/MS method demonstrates excellent performance for the quantification of Nadolol in human plasma.

Parameter	Result
Linearity Range	6 - 3000 ng/mL[2][3]
Lower Limit of Quantification (LLOQ)	6 ng/mL[2][3]
Retention Time - Nadolol	Approximately 1.8 min (Varies with system)
Retention Time - Nadolol-d9	Approximately 1.8 min (Varies with system)
Inter-assay Precision (%CV)	< 15%
Inter-assay Accuracy (%Bias)	Within ±15%

The use of a deuterated internal standard, Nadolol-d9, effectively compensates for any variability during sample preparation and ionization, leading to high precision and accuracy. The short run time of 2.5 minutes allows for high-throughput analysis, making this method ideal for studies with large sample sets.

Workflow Diagram

References

• 1. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Quantification of Nadolol in Plasma using Nadolol-d9 by HPLC-MS/MS

Introduction

Nadolol is a non-selective beta-adrenergic blocker prescribed for the management of hypertension and angina pectoris.[1][2] Accurate determination of Nadolol concentrations in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment. The use of a stable isotope-labeled internal standard, such as Nadolol-d9, is the preferred method for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variability in sample processing and instrument response. These application notes provide a detailed protocol for the quantification of Nadolol in plasma using Nadolol-d9 as an internal standard, based on established and validated methodologies.[3][4]

Principle

This method employs high-performance liquid chromatography (HPLC) to separate Nadolol and its deuterated internal standard, Nadolol-d9, from plasma components. The separated analytes are then detected by tandem mass spectrometry (MS/MS) using multiple reaction monitoring (MRM). The ratio of the peak area of Nadolol to that of the internal standard (Nadolol-d9) is used to calculate the concentration of Nadolol in the sample, ensuring high selectivity and sensitivity.[3][4]

Application

This analytical method is suitable for:

• Pharmacokinetic studies of Nadolol in preclinical and clinical trials.

• Bioequivalence studies comparing different formulations of Nadolol.

• Therapeutic drug monitoring to optimize dosage regimens.

Quantitative Data Summary

The following tables summarize the performance characteristics of the validated HPLC-MS/MS method for the quantification of Nadolol in rat plasma using Nadolol-d9 as an internal standard.[3]

Table 1: Calibration Curve and Linearity

Parameter	Value
Analyte	Nadolol
Internal Standard	Nadolol-d9
Matrix	Rat Plasma
Concentration Range	6 - 3000 ng/mL
Regression Equation	y = mx + c (specific parameters to be determined during validation)
Correlation Coefficient (r²)	> 0.99
LLOQ	6 ng/mL

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
LLOQ QC	6	≤ 15	≤ 15	85 - 115	85 - 115
LQC	(e.g., 18)	≤ 15	≤ 15	85 - 115	85 - 115
MQC	(e.g., 1500)	≤ 15	≤ 15	85 - 115	85 - 115
HQC	(e.g., 2400)	≤ 15	≤ 15	85 - 115	85 - 115

Note: Specific values for QC samples and their corresponding precision and accuracy should be established during method validation according to FDA guidelines.

Table 3: Recovery and Matrix Effect

Analyte	LQC Recovery (%)	MQC Recovery (%)	HQC Recovery (%)	Matrix Effect
Nadolol	Acceptable	Acceptable	Acceptable	Not Significant
Nadolol-d9	Acceptable	Acceptable	Acceptable	Not Significant

Note: Recovery and matrix effect should be evaluated during method validation to ensure the reliability of the assay.

Experimental Protocols

Materials and Reagents

• Nadolol reference standard

• Nadolol-d9 internal standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Ammonium (B1175870) formate (B1220265)

• Ethyl acetate

• Deionized water

• Control plasma (rat or human)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 μm) or equivalent[3][4]

Preparation of Solutions

• Mobile Phase A: 10 mM ammonium formate in deionized water.[3]

• Mobile Phase B: Acetonitrile.[3]

• Nadolol Stock Solution: Prepare a 1 mg/mL stock solution of Nadolol in methanol.

• Nadolol-d9 Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of Nadolol-d9 in methanol.

• Working Standard and QC Solutions: Prepare working standard solutions and quality control (QC) samples by serial dilution of the stock solutions with a suitable solvent (e.g., 50:50 acetonitrile:water).

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add a specified volume of the Nadolol-d9 internal standard working solution to each tube (except for blank samples).

• Vortex for 30 seconds.

• Add 1 mL of ethyl acetate.[3][4]

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 1 minute.

• Transfer to an autosampler vial for analysis.

HPLC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 μm)[3][4]

  • Column Temperature: 30°C[3][4]

  • Mobile Phase: 20:80 (v/v) ratio of Mobile Phase A (10 mM ammonium formate) and Mobile Phase B (acetonitrile)[3]

  • Flow Rate: 0.5 mL/min[3]

  • Injection Volume: 15 µL[3]

  • Run Time: 2.5 minutes[3]

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Nadolol: m/z 310.20 → 254.10[3][4]

    • Nadolol-d9 (IS): m/z 319.20 → 255.00[3]

Data Analysis

• Integrate the peak areas for both Nadolol and Nadolol-d9.

• Calculate the peak area ratio of Nadolol to Nadolol-d9.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Nadolol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for Nadolol quantification in plasma.

Caption: Ratiometric analysis using an internal standard.

References

• 1. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: High-Efficiency Liquid-Liquid Extraction of Nadolol from Biological Matrices

Abstract

This application note details a robust and reliable liquid-liquid extraction (LLE) protocol for the quantitative determination of Nadolol (B74898) in biological samples, including plasma, serum, and urine. The described methodology is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment. This document provides researchers, scientists, and drug development professionals with a comprehensive guide, including detailed experimental procedures, expected analytical performance, and visual workflows.

Introduction

Nadolol is a non-selective beta-adrenergic receptor blocker prescribed for the management of hypertension and angina pectoris.[1] Accurate quantification of Nadolol in biological fluids is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile.[2] Liquid-liquid extraction is a widely employed sample preparation technique that offers high recovery and effective removal of endogenous interferences prior to chromatographic analysis.[3][4] This note outlines various established LLE methods for Nadolol, providing a comparative summary of their performance.

Data Presentation

The following tables summarize the quantitative data from various validated liquid-liquid extraction methods for Nadolol from biological samples.

Table 1: LLE Performance Data for Nadolol in Plasma/Serum

Parameter	Method 1	Method 2	Method 3
Biological Matrix	Plasma/Serum	Human Plasma	Rat Plasma
Extraction Solvent	Diethyl ether-dichloromethane (5:2, v/v)[5]	Not specified, convenient LLE process[6]	Ethyl acetate[7]
Internal Standard	Not specified	Not specified	Nadolol D9[7]
Analytical Technique	HPLC-Fluorimetric Detection[5]	HPLC with UV and Fluorescence Detection[6]	HPLC-MS/MS[7]
Linearity Range	1-400 ng/mL[5]	6.25-100 ng/mL[6]	6-3000 ng/mL[7]
Limit of Detection (LOD)	0.1 ng/mL[5]	Not Reported	Not Reported
Limit of Quantification (LOQ)	Not Reported	Not Reported	6 ng/mL[7]
Accuracy	Good correlation with a previous method (r=0.9544)[5]	90.50% - 105.27%[6]	Acceptable per FDA guidelines[7]
Precision (RSDs)	Not Reported	< 9.52%[6]	Acceptable per FDA guidelines[7]

Table 2: LLE Performance Data for Nadolol in Urine

Parameter	Method 1	Method 2
Biological Matrix	Urine	Urine
Extraction Solvent	Diethyl ether-dichloromethane (5:2, v/v)[5]	n-butyl acetate (B1210297) or ether from alkaline KCl saturated samples[8]
Internal Standard	Not specified	Not specified
Analytical Technique	HPLC-Fluorimetric Detection[5]	Fluorometric determination after oxidation[8]
Linearity Range	0.1-40 µg/mL[5]	Not Reported
Limit of Detection (LOD)	Not Reported	Can measure as little as 0.01 µg of nadolol/sample[8]
Limit of Quantification (LOQ)	Not Reported	Not Reported
Accuracy	Good correlation with a previous method (r=0.9919)[5]	Not Reported
Precision (RSDs)	Not Reported	Not Reported

Experimental Protocols

This section provides detailed methodologies for the liquid-liquid extraction of Nadolol from biological samples based on published literature.

Protocol 1: LLE of Nadolol from Plasma, Serum, or Urine for HPLC-Fluorimetric Analysis

This protocol is adapted from a method developed for the determination of Nadolol in plasma, serum, and urine.[5]

Materials:

• Biological sample (0.5 mL of plasma, serum, or urine)[5]

• Diethyl ether

• Dichloromethane (B109758)

• Orthophosphoric acid

• Water

• Acetonitrile (B52724)

• Triethylamine

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• HPLC system with fluorimetric detection

Procedure:

• Sample Preparation: To 0.5 mL of the biological sample in a centrifuge tube, add the extraction solvent mixture of diethyl ether and dichloromethane (5:2, v/v).

• Extraction: Vortex the mixture vigorously for a predetermined time to ensure thorough mixing and partitioning of Nadolol into the organic phase.

• Phase Separation: Centrifuge the sample to achieve complete separation of the aqueous and organic layers.

• Solvent Evaporation: Carefully transfer the organic supernatant to a clean tube and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitution: Dissolve the resulting residue in the chromatographic eluent, which consists of water-acetonitrile-triethylamine (800:200:1, v/v) adjusted to pH 3.0 with orthophosphoric acid.[5]

• Analysis: Inject the reconstituted sample into the HPLC system for analysis.

Protocol 2: LLE of Nadolol from Rat Plasma for HPLC-MS/MS Analysis

This protocol is based on a sensitive method for quantifying Nadolol in rat plasma.[7]

Materials:

• Rat plasma sample

• Ethyl acetate[7]

• Nadolol D9 (internal standard)[7]

• 10 mM Ammonium (B1175870) formate (B1220265) (Mobile Phase A)[7]

• Acetonitrile (Mobile Phase B)[7]

• Vortex mixer

• Centrifuge

• Evaporator

• HPLC-MS/MS system

Procedure:

• Sample Pre-treatment: Spike the plasma sample with the internal standard, Nadolol D9.

• Extraction: Add ethyl acetate to the plasma sample.

• Mixing: Vortex the mixture to facilitate the extraction of Nadolol and the internal standard into the ethyl acetate.

• Phase Separation: Centrifuge to separate the organic and aqueous layers.

• Evaporation: Transfer the organic layer to a new tube and evaporate to dryness.

• Reconstitution: Reconstitute the residue in the mobile phase consisting of 10 mM ammonium formate and acetonitrile (20:80 v/v).[7]

• Analysis: Inject a 15 μL aliquot into the HPLC-MS/MS system for quantification.[7]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the liquid-liquid extraction of Nadolol.

Caption: General workflow for liquid-liquid extraction of Nadolol.

Caption: Protocol 1 workflow for Nadolol extraction.

References

• 1. Nadolol: a review of its pharmacological properties and therapeutic efficacy in hypertension and angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Urinary Excretion of Nadolol as a Possible In Vivo Probe for Drug Interactions Involving P-Glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of extraction of a beta-blocker from plasma onto a molecularly imprinted polymer with liquid-liquid extraction and solid phase extraction methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improved liquid–liquid extraction by modified magnetic nanoparticles for the detection of eight drugs in human blood by HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The determination of nadolol in biological samples using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of nadolol enantiomers in human plasma using a coupled achiral-chiral high-performance liquid chromatography method -Analytical Science and Technology | Korea Science [koreascience.kr]
• 7. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorometric determination of nadolol in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Nadolol-d9 as a Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nadolol-d9 as a stable isotope tracer in metabolic and pharmacokinetic studies. Detailed protocols and data presentation are included to guide researchers in designing and executing robust experiments.

Introduction

Nadolol (B74898) is a non-selective beta-adrenergic receptor blocker used in the management of hypertension and angina pectoris. It is characterized by its long half-life and the fact that it is not extensively metabolized in the liver, with the majority being excreted unchanged in the urine and feces.[1][2] Nadolol-d9, a deuterated analog of Nadolol, serves as an ideal stable isotope tracer for pharmacokinetic and metabolic investigations. Its chemical and biological behavior is nearly identical to that of Nadolol, but its increased mass allows for its distinct detection and quantification by mass spectrometry.

The primary application of Nadolol-d9 as a tracer is in relative bioavailability and pharmacokinetic studies, where it is often used as an internal standard for the accurate quantification of Nadolol in biological matrices such as plasma and urine.[3][4] Co-administration of Nadolol and Nadolol-d9 allows for the precise determination of pharmacokinetic parameters by minimizing variability between subjects.

Key Applications

• Relative Bioavailability Studies: Co-administration of a therapeutic dose of Nadolol with a tracer dose of Nadolol-d9 allows for the accurate assessment of the bioavailability of different formulations of Nadolol.

• Pharmacokinetic Analysis: Nadolol-d9 is widely used as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods for the precise quantification of Nadolol in biological samples. This is crucial for determining key pharmacokinetic parameters such as area under the curve (AUC), maximum concentration (Cmax), and elimination half-life (t1/2).

• Drug-Drug Interaction Studies: The impact of co-administered drugs on the absorption, distribution, and excretion of Nadolol can be meticulously studied using Nadolol-d9 as a tracer.

• Metabolic Fate and Excretion Studies: While Nadolol is not extensively metabolized, Nadolol-d9 can be used to trace its passage through the body and accurately quantify its excretion in urine and feces.

Experimental Protocols

Protocol 1: Relative Bioavailability Study of Oral Nadolol Formulation

This protocol outlines a typical crossover study design to compare the relative bioavailability of a test formulation of Nadolol with a reference formulation using Nadolol-d9 as a tracer.

1. Study Design:

• A randomized, two-period, two-sequence crossover design is recommended.

• Subjects should be healthy adult volunteers who have provided informed consent.

• A washout period of at least 14 days should be implemented between the two treatment periods.

2. Investigational Products:

• Test Product: Oral tablet of Nadolol (e.g., 80 mg).

• Reference Product: Oral solution of Nadolol (e.g., 80 mg).

• Tracer: Nadolol-d9 solution for oral administration (e.g., 100 µg).

3. Study Procedure:

• Fasting: Subjects should fast overnight for at least 10 hours before drug administration.

• Dosing: In each period, subjects will receive a single oral dose of either the test or reference Nadolol formulation, co-administered with the oral tracer dose of Nadolol-d9.

• Blood Sampling: Venous blood samples (approximately 5 mL) should be collected into heparinized tubes at the following time points: 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours post-dose.

• Plasma Preparation: Plasma should be separated by centrifugation (e.g., 1500 x g for 10 minutes at 4°C) and stored at -80°C until analysis.

4. Sample Analysis (LC-MS/MS Method):

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma, add 600 µL of acetonitrile (B52724) containing a suitable internal standard (e.g., a different deuterated beta-blocker).

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 13,000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Nadolol: e.g., m/z 310.2 -> 254.2

    • Nadolol-d9: e.g., m/z 319.2 -> 263.2

5. Pharmacokinetic and Statistical Analysis:

• Pharmacokinetic parameters (AUC0-t, AUC0-inf, Cmax, Tmax, t1/2) for both Nadolol and Nadolol-d9 will be calculated using non-compartmental analysis.

• The relative bioavailability of the test formulation will be determined by comparing the AUC and Cmax ratios of the test to the reference product.

Protocol 2: Quantification of Nadolol in Plasma using Nadolol-d9 as an Internal Standard

This protocol details the analytical procedure for the accurate quantification of Nadolol in plasma samples.

1. Reagents and Materials:

• Nadolol reference standard

• Nadolol-d9 (internal standard)

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid

• Human plasma (blank)

2. Preparation of Stock and Working Solutions:

• Prepare stock solutions of Nadolol and Nadolol-d9 in methanol (e.g., 1 mg/mL).

• Prepare working standard solutions of Nadolol by serial dilution of the stock solution with 50% methanol.

• Prepare a working internal standard solution of Nadolol-d9 (e.g., 100 ng/mL) in 50% methanol.

3. Calibration Curve and Quality Control Samples:

• Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions of Nadolol to achieve a concentration range (e.g., 1-500 ng/mL).

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

4. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of plasma sample (calibration standard, QC, or unknown), add 50 µL of the working internal standard solution (Nadolol-d9).

• Add 100 µL of 0.1 M sodium hydroxide.

• Add 3 mL of a mixture of diethyl ether and dichloromethane (B109758) (70:30, v/v).

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness at 40°C under a stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.

5. LC-MS/MS Analysis:

• Follow the chromatographic and mass spectrometric conditions as described in Protocol 1.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Nadolol to Nadolol-d9 against the concentration of Nadolol.

• Determine the concentration of Nadolol in the unknown samples by interpolation from the calibration curve.

Data Presentation

The following tables present representative pharmacokinetic data that could be obtained from a relative bioavailability study as described in Protocol 1.

Table 1: Pharmacokinetic Parameters of Nadolol after Oral Administration of Test and Reference Formulations (n=12)

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)
AUC0-72h (ng·h/mL)	1250 ± 350	1300 ± 380
AUC0-inf (ng·h/mL)	1400 ± 400	1450 ± 420
Cmax (ng/mL)	85 ± 25	90 ± 28
Tmax (h)	3.5 ± 1.0	3.2 ± 0.9
t1/2 (h)	22 ± 5	23 ± 6

Table 2: Pharmacokinetic Parameters of Nadolol-d9 Tracer Co-administered with Test and Reference Formulations (n=12)

Parameter	With Test Formulation (Mean ± SD)	With Reference Formulation (Mean ± SD)
AUC0-72h (ng·h/mL)	15.2 ± 4.5	15.5 ± 4.8
Cmax (ng/mL)	1.1 ± 0.3	1.2 ± 0.4
Tmax (h)	3.4 ± 1.1	3.3 ± 1.0

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for a pharmacokinetic study using Nadolol-d9 as a tracer.

Experimental workflow for a Nadolol/Nadolol-d9 pharmacokinetic study.

Signaling Pathway of Nadolol

Nadolol acts as a non-selective antagonist at beta-1 and beta-2 adrenergic receptors. The diagram below illustrates the canonical signaling pathway inhibited by Nadolol.

Simplified signaling pathway of beta-adrenergic receptors and inhibition by Nadolol.

References

• 1. The effects of acute and chronic nadolol treatment on β2AR signaling in HEK293 cells | Semantic Scholar [semanticscholar.org]
• 2. Use of an oral/intravenous dual-label stable-isotope protocol to determine folic acid bioavailability from fortified cereal grain foods in women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Nadolol-d9 Concentration for Internal Standard in LC-MS Analysis

Welcome to the technical support center for optimizing Nadolol-d9 as an internal standard in your LC-MS/MS workflows. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving accurate and robust quantitative analysis of Nadolol.

Frequently Asked Questions (FAQs)

Q1: Why is selecting the optimal concentration of Nadolol-d9 crucial for my assay?

A1: The concentration of your internal standard (IS), Nadolol-d9, is a critical factor in the accuracy and precision of your quantitative LC-MS/MS assay. An optimized concentration ensures that the IS signal is consistent and strong enough for reliable detection without interfering with the ionization of the target analyte, Nadolol. A properly determined IS concentration helps to compensate for variations that can occur during sample preparation, injection volume differences, and matrix effects, leading to more reliable and reproducible results.

Q2: What is a good starting concentration for Nadolol-d9?

A2: A common and effective starting point for the concentration of Nadolol-d9 is the mid-point of the calibration curve for Nadolol. For instance, if your calibration curve for Nadolol ranges from 5 ng/mL to 1000 ng/mL, a suitable initial concentration for Nadolol-d9 would be approximately 500 ng/mL. This approach aims for a response ratio between the analyte and the IS that is close to unity for a significant portion of the calibration range, which can enhance the precision of the assay. However, this is only a preliminary step, and empirical optimization is essential for each specific analytical method.

Q3: How can I determine if my Nadolol-d9 concentration is too high or too low?

A3:

• Too High: An excessively high concentration of Nadolol-d9 can lead to ion suppression, where the IS competes with Nadolol for ionization in the mass spectrometer's source. This can result in a suppressed signal for Nadolol and may cause non-linearity in the calibration curve. Another indicator of a high IS concentration is detector saturation for the Nadolol-d9 peak.

• Too Low: A concentration that is too low may produce a poor signal-to-noise ratio (S/N) for Nadolol-d9. This can lead to high variability in its peak area, which in turn compromises the precision and accuracy of the quantification of Nadolol. The response of the internal standard may be inconsistent across different samples.

Q4: What are "matrix effects" and how can Nadolol-d9 help mitigate them?

A4: Matrix effects are the alteration of ionization efficiency by co-eluting components from the sample matrix (e.g., plasma, urine).[1][2] This can lead to either ion suppression or enhancement, affecting the accuracy of the results.[1][2] A stable isotope-labeled internal standard like Nadolol-d9 is the gold standard for mitigating matrix effects because it has nearly identical physicochemical properties to the analyte and will be similarly affected by the matrix.[3] By maintaining a consistent analyte-to-IS peak area ratio, Nadolol-d9 can compensate for these variations.

Experimental Protocols

Protocol for Optimizing Nadolol-d9 Concentration

This protocol outlines a systematic approach to determine the optimal concentration of Nadolol-d9 for your LC-MS/MS assay.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Nadolol-d9 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• From the stock solution, prepare a series of working solutions of Nadolol-d9 at concentrations such as 10 ng/mL, 50 ng/mL, 100 ng/mL, 500 ng/mL, and 1000 ng/mL.

2. Preparation of Test Samples:

• Prepare a solution of Nadolol at a concentration that falls in the mid-range of your intended calibration curve (e.g., 500 ng/mL).

• Create a set of test samples by spiking a constant volume of the mid-range Nadolol solution with an equal volume of each of the Nadolol-d9 working solutions.

• Include a blank matrix sample (e.g., plasma) spiked only with the mid-range Nadolol concentration to assess the matrix effect.

3. LC-MS/MS Analysis:

• Analyze the prepared samples using your established LC-MS/MS method for Nadolol.

• A validated method for Nadolol in rat plasma utilizes a C18 column with a mobile phase of 10 mM ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (20:80 v/v) at a flow rate of 0.5 mL/min.[1][2]

• The multiple reaction monitoring (MRM) transitions for Nadolol are m/z 310.20 → 254.10, and for Nadolol-d9 are m/z 319.20 → 255.00.[1][2]

4. Data Evaluation:

• For each concentration of Nadolol-d9, evaluate the following parameters:

  • Peak Area of Nadolol-d9: Ensure the peak area is sufficiently high for good precision but not causing detector saturation.

  • Peak Area of Nadolol: Monitor for any suppression or enhancement of the Nadolol signal as the Nadolol-d9 concentration changes.

  • Analyte/IS Peak Area Ratio: The ratio should remain consistent for the constant concentration of Nadolol.

  • Precision (%CV): Calculate the coefficient of variation for the analyte/IS peak area ratio across replicate injections. A lower %CV indicates better precision.

Data Presentation

Table 1: Effect of Nadolol-d9 Concentration on Analyte and Internal Standard Response

Nadolol-d9 Concentration (ng/mL)	Mean Nadolol Peak Area	Mean Nadolol-d9 Peak Area	Mean Analyte/IS Peak Area Ratio	%CV of Peak Area Ratio (n=5)
10	1,520,000	85,000	17.88	8.5
50	1,510,000	430,000	3.51	3.2
100	1,490,000	880,000	1.69	1.8
500	1,350,000	4,500,000	0.30	2.1
1000	1,100,000	9,200,000 (Saturation)	0.12	4.5

Note: Data presented is illustrative of a typical optimization experiment. In this example, 100 ng/mL is selected as the optimal concentration as it provides a strong IS signal without significantly suppressing the analyte signal and results in the best precision.

Troubleshooting Guides

Issue 1: High Variability in Nadolol-d9 Peak Area

• Question: My Nadolol-d9 peak area is highly variable between injections, what could be the cause?

• Answer: High variability in the internal standard response can be attributed to several factors. A systematic investigation is recommended to identify the root cause.

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure pipettes are properly calibrated and that a consistent procedure is used for adding the IS to all samples. Thoroughly vortex or mix samples after adding the IS to ensure homogeneity.
Autosampler Issues	Check for air bubbles in the syringe or sample loop. Ensure the injection volume is consistent.
LC System Instability	Check for leaks in the LC system. Ensure the pump is delivering a stable flow rate.
Ion Source Instability	Clean the ion source. Check for a stable spray in the electrospray ionization (ESI) source.

Issue 2: Poor Peak Shape for Nadolol or Nadolol-d9

• Question: I am observing peak tailing or splitting for Nadolol and/or Nadolol-d9. How can I resolve this?

• Answer: Poor peak shape can compromise the accuracy of peak integration and, consequently, the quantitative results.

Potential Cause	Recommended Solution
Column Degradation	Replace the analytical column. The use of a guard column is recommended to extend column lifetime.
Inappropriate Mobile Phase	Adjust the pH or the organic solvent content of the mobile phase. Ensure the mobile phase components are miscible.
Co-eluting Interferences	Optimize the chromatographic gradient to improve the separation of the analytes from interfering matrix components.
Sample Overload	Reduce the injection volume or the concentration of the sample.

Issue 3: Inconsistent Analyte/IS Peak Area Ratio

• Question: The peak area ratio of Nadolol to Nadolol-d9 is not consistent across my calibration curve or quality control samples. What should I investigate?

• Answer: An inconsistent peak area ratio suggests that the internal standard is not effectively compensating for variations in the analytical process.

Potential Cause	Recommended Solution
Non-linearity of Detector Response	Ensure that neither the analyte nor the IS is saturating the detector. If saturation is observed, dilute the samples or reduce the IS concentration.
Analyte-Specific Matrix Effects	While Nadolol-d9 is expected to track Nadolol closely, severe matrix effects can sometimes affect them differently. Improve sample clean-up procedures (e.g., solid-phase extraction) to remove more matrix components.
Cross-talk or Isobaric Interference	Ensure that the MRM transitions are specific and that there is no interference from other compounds in the sample.
Incorrect IS Concentration	Re-evaluate the optimal IS concentration as described in the protocol above.

Visualizations

Caption: Workflow for optimizing Nadolol-d9 internal standard concentration.

Caption: Decision tree for troubleshooting inconsistent analyte/IS peak area ratios.

References

• 1. researchgate.net [researchgate.net]
• 2. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Managing Ion Suppression in Bioanalysis of Nadolol with Nadolol-d9

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for managing ion suppression effects during the quantitative analysis of Nadolol (B74898) in biological matrices using Nadolol-d9 as an internal standard.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Nadolol.

Issue 1: Low or Inconsistent Nadolol Signal Intensity

• Question: My signal for Nadolol is unexpectedly low or varies significantly between injections, but the Nadolol-d9 signal is stable. What could be the cause?

• Answer: This issue often points to ion suppression affecting the analyte more than the internal standard, or issues with the analyte itself.

  • Possible Cause 1: Differential Ion Suppression. Although Nadolol-d9 is an ideal internal standard, slight differences in elution time (isotopic effect) can lead to differential ion suppression if a region of strong matrix interference co-elutes with the analyte but not the internal standard.[1]

  • Troubleshooting Steps:

    • Verify Co-elution: Overlay the chromatograms of Nadolol and Nadolol-d9. A significant separation might require chromatographic optimization.

    • Post-Column Infusion Experiment: Perform a post-column infusion of Nadolol to identify regions of ion suppression in your chromatogram. If a significant dip in the Nadolol signal corresponds to its retention time, this confirms ion suppression.

    • Improve Sample Cleanup: Enhance your sample preparation method to remove interfering matrix components. Consider switching from protein precipitation to liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[2]

    • Chromatographic Adjustment: Modify the gradient or mobile phase composition to separate Nadolol from the suppression zone.

• Question: Both my Nadolol and Nadolol-d9 signals are low or decreasing throughout the analytical run. What should I investigate?

• Answer: This suggests a problem that is affecting the overall sensitivity of the MS instrument or a progressive build-up of matrix components.

  • Possible Cause 1: Matrix-Induced Ion Source Contamination. Components from the biological matrix can accumulate in the ion source, leading to a gradual decrease in signal for all analytes.

  • Troubleshooting Steps:

    • Clean the Ion Source: Follow the manufacturer's instructions to clean the ion source components, such as the capillary and lenses.

    • Inject Blank Samples: After running a batch of samples, inject several blank solvent samples to check for carryover and to help clean the system.[1]

    • Optimize Sample Preparation: A more effective sample cleanup will reduce the amount of matrix components entering the MS system.

  • Possible Cause 2: Mobile Phase Issues. Contaminants or improper formulation of the mobile phase can cause ion suppression.

  • Troubleshooting Steps:

    • Prepare Fresh Mobile Phase: Use high-purity solvents and additives (LC-MS grade).

    • Filter Mobile Phase: Ensure your mobile phases are properly filtered to remove any particulate matter.

Issue 2: Inaccurate or Imprecise Quantitative Results

• Question: My calibration curve has poor linearity (R² < 0.99), or my quality control (QC) samples are failing acceptance criteria. How can Nadolol-d9 help troubleshoot this?

• Answer: Poor linearity and inaccurate QC results in the presence of a stable isotope-labeled internal standard often point to issues with sample preparation or the standard solutions.

  • Possible Cause 1: Inconsistent Sample Extraction Recovery. If the extraction efficiency of Nadolol varies between samples, but Nadolol-d9 recovery is consistent, it can lead to inaccurate results.

  • Troubleshooting Steps:

    • Review Extraction Protocol: Ensure the pH of the sample and extraction solvent are optimal for Nadolol. A liquid-liquid extraction with ethyl acetate (B1210297) has been shown to be effective.

    • Evaluate Matrix Effects: Prepare a set of QC samples in the biological matrix and another set in a clean solvent. A significant difference in the analyte/internal standard response ratio indicates a strong matrix effect that may not be fully compensated.

  • Possible Cause 2: Errors in Standard and QC Sample Preparation. Inaccuracies in spiking concentrations will directly impact the results.

  • Troubleshooting Steps:

    • Prepare Fresh Standards: Prepare new stock and working solutions of Nadolol and Nadolol-d9.

    • Verify Pipetting Accuracy: Ensure all pipettes are calibrated and used correctly.

Frequently Asked Questions (FAQs)

Q1: Why is Nadolol-d9 considered a suitable internal standard for Nadolol?

A1: Nadolol-d9 is a stable isotope-labeled (SIL) internal standard for Nadolol. Ideally, it has the same physicochemical properties, chromatographic retention time, and ionization efficiency as Nadolol.[1] This allows it to co-elute with Nadolol and experience the same degree of ion suppression or enhancement, leading to a consistent analyte-to-internal standard peak area ratio and accurate quantification.

Q2: Can the use of Nadolol-d9 completely eliminate ion suppression effects?

A2: While Nadolol-d9 is excellent for compensating for ion suppression, it may not completely eliminate the underlying issue. Significant ion suppression can still lead to a decrease in the overall signal intensity of both the analyte and the internal standard, potentially impacting the sensitivity and the lower limit of quantification (LLOQ) of the assay.[3] Therefore, it is always recommended to optimize sample preparation and chromatography to minimize ion suppression as much as possible.

Q3: What is the "deuterium isotope effect" and can it affect my analysis with Nadolol-d9?

A3: The deuterium (B1214612) isotope effect refers to the potential for a slight change in the physicochemical properties of a molecule when hydrogen is replaced by deuterium. This can sometimes lead to a small difference in chromatographic retention time between the analyte and its deuterated internal standard.[1] If this separation occurs in a region of significant ion suppression, it can lead to differential suppression and affect the accuracy of quantification. It is crucial to verify the co-elution of Nadolol and Nadolol-d9 during method development.

Q4: What are some effective sample preparation techniques to reduce matrix effects for Nadolol analysis in plasma?

A4: While protein precipitation is a simple technique, it may not be sufficient to remove all interfering matrix components, especially phospholipids. More rigorous methods are often preferred:

• Liquid-Liquid Extraction (LLE): LLE with a solvent like ethyl acetate has been successfully used for the extraction of Nadolol from plasma, providing a cleaner extract.

• Solid-Phase Extraction (SPE): SPE can offer even more selective removal of interferences, leading to a significant reduction in matrix effects.

Q5: How can I quantitatively assess the matrix effect in my Nadolol assay?

A5: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a clean solvent at the same concentration. The formula is:

Matrix Effect (%) = (Peak Area in Post-Extraction Spiked Matrix / Peak Area in Clean Solvent) x 100

A value of 100% indicates no matrix effect, a value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. One study reported a matrix effect of 115% for nadolol in plasma, indicating ion enhancement.

Experimental Protocols

Validated LC-MS/MS Method for Nadolol in Rat Plasma

This protocol is based on the validated method by Nagendra Kumar et al. (2023).

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, add 25 µL of Nadolol-d9 internal standard solution.

• Vortex for 30 seconds.

• Add 1 mL of ethyl acetate.

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: Agilent HPLC system

• Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)

• Mobile Phase: 10 mM ammonium (B1175870) formate (B1220265) : acetonitrile (B52724) (20:80 v/v)

• Flow Rate: 0.5 mL/min

• Injection Volume: 15 µL

• Column Temperature: 30°C

• Run Time: 2.5 minutes

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nadolol: 310.20 → 254.10 m/z

  • Nadolol-d9 (IS): 319.20 → 255.00 m/z

Data Presentation

Table 1: Method Validation Parameters for Nadolol Analysis using Nadolol-d9

Parameter	Result	Acceptance Criteria
Linearity Range	6 - 3000 ng/mL	R² ≥ 0.99
Lower Limit of Quantification (LLOQ)	6 ng/mL	Signal-to-Noise > 10
Intra-day Precision (%CV)
LQC (Low QC)	4.5%	≤ 15%
MQC (Medium QC)	3.8%	≤ 15%
HQC (High QC)	5.2%	≤ 15%
Inter-day Precision (%CV)
LQC	6.1%	≤ 15%
MQC	5.5%	≤ 15%
HQC	6.8%	≤ 15%
Accuracy (% Bias)
LQC	-3.2% to 4.5%	Within ±15%
MQC	-5.1% to 3.8%	Within ±15%
HQC	-2.7% to 5.2%	Within ±15%
Recovery
Nadolol	85-92%	Consistent and reproducible
Nadolol-d9	88%	Consistent and reproducible
Matrix Effect	Not explicitly quantified in the study, but the method met FDA guidelines for precision and accuracy, indicating effective compensation by Nadolol-d9.	Consistent and reproducible

Data summarized from Nagendra Kumar et al. (2023).

Visualizations

Caption: Experimental workflow for Nadolol bioanalysis.

Caption: Logic of ion suppression compensation with Nadolol-d9.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]

Technical Support Center: Ensuring the Stability of Nadolol-d9 in Biological Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the stability of Nadolol-d9 in biological matrices during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Nadolol-d9 in biological matrices?

A1: The main stability concerns for Nadolol-d9, similar to its non-deuterated counterpart Nadolol (B74898), in biological matrices (e.g., plasma, serum, urine) are degradation due to hydrolysis (both acidic and alkaline conditions) and oxidation.[1] It is crucial to control the pH and minimize exposure to oxidative conditions during sample collection, processing, and storage.

Q2: Is Nadolol-d9 susceptible to degradation from light or heat?

A2: Based on forced degradation studies of Nadolol, it is considered stable under thermal and photolytic conditions.[1] Therefore, special precautions to protect samples from light or moderate temperature fluctuations during routine handling are generally not necessary, although adherence to standard laboratory practices for sample storage is always recommended.

Q3: How should I store my biological samples containing Nadolol-d9?

A3: For long-term stability, it is recommended to store biological samples at -20°C or -70°C. Short-term stability studies for Nadolol have shown it to be stable at room temperature for at least 12 hours.[2] However, to minimize the risk of degradation, especially from enzymatic or microbial activity in the matrix, it is best practice to process and freeze samples as soon as possible after collection.

Q4: Is the stability of Nadolol-d9 the same as Nadolol?

A4: While specific quantitative stability data for Nadolol-d9 is not extensively published, the stability of a deuterated isotopologue is generally considered to be very similar to the non-deuterated parent drug under the same conditions. The substitution of hydrogen with deuterium (B1214612) does not typically alter the fundamental chemical reactivity in terms of hydrolysis or oxidation. Bioanalytical methods using Nadolol-d9 as an internal standard have reported acceptable stability for the overall assay, which implicitly supports the stability of Nadolol-d9 under the tested conditions.[3][4]

Q5: What are the known degradation products of Nadolol?

A5: Forced degradation and radiodegradation studies have identified several degradation products of Nadolol. The primary degradation pathways involve hydrolysis and oxidation.[1][5] One of the main degradation products results from the abstraction of a hydroxyl group and subsequent aromatization of the tetrahydronaphthalene ring.[5] Other identified products are a result of oxidation or dehydration processes.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery of Nadolol-d9	Degradation during sample processing: Prolonged exposure to room temperature or extreme pH conditions.	- Process samples on ice or at a controlled cool temperature. - Ensure the pH of any buffers or solutions used is near neutral. - Minimize the time between sample thawing and analysis.
Oxidative degradation: Presence of oxidizing agents or exposure to air for extended periods.	- Consider adding an antioxidant (e.g., ascorbic acid) to the sample, if compatible with the analytical method. - Minimize headspace in storage vials and consider purging with an inert gas like nitrogen.
Adsorption to container surfaces: Nadolol may adsorb to certain types of plastic or glass.	- Use silanized glassware or polypropylene (B1209903) tubes. - Evaluate different container materials during method development.
Inconsistent results between replicates	Incomplete thawing or mixing: Non-homogenous sample leading to variable concentrations.	- Ensure samples are completely thawed before vortexing. - Vortex samples thoroughly before aliquoting.
Multiple freeze-thaw cycles: Repeated freezing and thawing can lead to degradation.	- Aliquot samples into smaller volumes after collection to avoid multiple freeze-thaw cycles of the bulk sample. - Validate the stability of Nadolol-d9 for the maximum number of freeze-thaw cycles your samples will undergo.
Appearance of unknown peaks in chromatogram	Formation of degradation products: Instability during storage or sample processing.	- Review the storage conditions and handling procedures. - Refer to the Nadolol degradation pathway to tentatively identify potential degradation products. - Perform a forced degradation study to confirm the identity of the degradation products.

Quantitative Stability Data for Nadolol

The following tables summarize the stability of non-deuterated Nadolol in biological matrices under various conditions. The stability of Nadolol-d9 is expected to be comparable.

Table 1: Freeze-Thaw and Short-Term Stability of Nadolol in Human Plasma [2]

Stability Test	Conditions	Concentration	Recovery (%)
Short-Term	Room Temperature (25°C) for 12 hours	Low QC	95.34 - 108.23
High QC	95.34 - 108.23
Freeze-Thaw	Three cycles (-70°C to Room Temperature)	Low QC	96.95 - 110.49
High QC	96.95 - 110.49

Table 2: Long-Term Stability of Nadolol in Human Plasma at -70°C [2]

Storage Duration	Concentration	Recovery (%)
15 Days	Low QC	Within ±15% of initial
High QC	Within ±15% of initial
21 Days	Low QC	Within ±15% of initial
High QC	Within ±15% of initial

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment

• Sample Preparation: Spike a blank biological matrix with Nadolol-d9 at low and high quality control (QC) concentrations.

• Initial Analysis (Cycle 0): Analyze a set of freshly prepared QC samples to establish the baseline concentration.

• Freeze-Thaw Cycles:

  • Freeze the remaining QC samples at -20°C or -70°C for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • This completes one freeze-thaw cycle.

  • Repeat this process for a minimum of three cycles.

• Analysis: After the final thaw, analyze the QC samples.

• Data Evaluation: The mean concentration of the freeze-thaw samples should be within ±15% of the baseline concentration.

Protocol 2: Bench-Top (Short-Term) Stability Assessment

• Sample Preparation: Spike a blank biological matrix with Nadolol-d9 at low and high QC concentrations.

• Storage: Place the QC samples on a laboratory bench at room temperature for a predetermined period that mimics the expected sample handling time (e.g., 4, 8, 12, or 24 hours).

• Analysis: Analyze the QC samples after the specified duration.

• Data Evaluation: The mean concentration of the bench-top stability samples should be within ±15% of the nominal concentration.

Visualizations

Caption: Troubleshooting workflow for Nadolol-d9 instability issues.

Caption: Potential degradation pathways of Nadolol-d9.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of nadolol enantiomers in human plasma using a coupled achiral-chiral high-performance liquid chromatography method -Analytical Science and Technology | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

addressing isotopic exchange or back-exchange in Nadolol-d9

Welcome to the technical support center for Nadolol-d9. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential isotopic exchange or back-exchange issues with Nadolol-d9 during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic or back-exchange, and why is it a concern for Nadolol-d9?

A1: Isotopic exchange, or back-exchange, is a chemical reaction where deuterium (B1214612) atoms on a labeled compound, such as Nadolol-d9, are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, sample matrix).[1][2] This is a significant concern because it can compromise the accuracy and precision of quantitative analyses that rely on the stable isotope-labeled internal standard. The loss of deuterium from Nadolol-d9 can lead to a decreased internal standard signal and an artificially inflated signal for the unlabeled Nadolol, resulting in inaccurate concentration measurements.[3]

Q2: Which deuterium positions on the Nadolol-d9 molecule are most susceptible to exchange?

A2: The susceptibility of deuterium atoms to exchange depends on their position within the molecule. Deuterium atoms attached to heteroatoms like oxygen (-OD) or nitrogen (-ND) are highly prone to exchange with protons from protic solvents (e.g., water, methanol).[2][4] Additionally, deuterium on carbon atoms adjacent to carbonyl groups can also be labile.[2] Given Nadolol's structure, which includes multiple hydroxyl (-OH) and a secondary amine (-NH) group, the deuterium atoms on these functional groups in Nadolol-d9 are the most likely to undergo back-exchange.

Q3: What experimental conditions can promote back-exchange of Nadolol-d9?

A3: Several factors can promote the back-exchange of deuterium in Nadolol-d9:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[1][2]

• Temperature: Higher temperatures can increase the rate of the exchange reaction.[2]

• Solvent Composition: Protic solvents, such as water and methanol, can serve as a source of protons to exchange with deuterium.[2]

Q4: How can I minimize the risk of back-exchange during my experiments with Nadolol-d9?

A4: To minimize back-exchange, consider the following preventative measures:

• pH Control: Maintain the pH of your sample and mobile phase solutions within a range that minimizes exchange, typically between pH 2.5 and 7.[2]

• Temperature Control: Keep samples, standards, and autosampler compartments cooled (e.g., at 4°C) to slow down the rate of exchange.[2]

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., acetonitrile) for sample preparation and reconstitution.[2]

• Fresh Preparation: Prepare working solutions of Nadolol-d9 fresh when possible, or conduct stability studies to determine their viability over time.[2]

Q5: Could the presence of unlabeled Nadolol in my Nadolol-d9 standard affect my results?

A5: Yes, the presence of unlabeled Nadolol as an impurity in the deuterated internal standard can lead to an overestimation of the analyte concentration.[1][3] It is crucial to check the certificate of analysis for the isotopic purity of your Nadolol-d9 standard.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to the use of Nadolol-d9 as an internal standard.

Problem 1: Inconsistent or decreasing signal of Nadolol-d9 throughout an analytical run.

• Possible Cause A: Isotopic Back-Exchange. The deuterium labels on Nadolol-d9 are exchanging with protons from the sample matrix or mobile phase.

  • Troubleshooting Steps:

    • Evaluate pH: Measure the pH of your prepared samples and mobile phase. If it is strongly acidic or basic, adjust it to a more neutral range (ideally pH 2.5-7).[2]

    • Control Temperature: Ensure that the autosampler is adequately cooled. If possible, perform a test run with the autosampler at a lower temperature (e.g., 4°C) to see if the signal stabilizes.[2]

    • Assess Solvent Effects: If using a high percentage of protic solvents in your sample preparation, try to replace them with aprotic solvents like acetonitrile.[2]

    • Perform Stability Study: Conduct a simple experiment to assess the stability of Nadolol-d9 in your analytical matrix under your typical run conditions (see Experimental Protocol 1).

• Possible Cause B: Matrix Effects. Ion suppression or enhancement from co-eluting matrix components can affect the Nadolol-d9 signal.[5]

  • Troubleshooting Steps:

    • Evaluate Matrix Effects: Perform a matrix effect study to determine if the signal suppression or enhancement is consistent between the analyte and the internal standard (see Experimental Protocol 2).[1]

    • Improve Chromatographic Separation: Modify your LC method to better separate Nadolol and Nadolol-d9 from interfering matrix components. This could involve adjusting the gradient, changing the column, or altering the mobile phase composition.

    • Optimize Sample Preparation: Employ a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove matrix interferences.

Problem 2: The concentration of the quality control (QC) samples is consistently overestimated.

• Possible Cause A: Contribution from the Internal Standard. The Nadolol-d9 internal standard may contain a significant amount of unlabeled Nadolol.[1]

  • Troubleshooting Steps:

    • Check Isotopic Purity: Review the certificate of analysis for your Nadolol-d9 standard to confirm its isotopic purity.

    • Analyze the Internal Standard Solution: Prepare a blank sample and spike it only with the Nadolol-d9 internal standard at the working concentration. Analyze this sample and monitor the mass transition for unlabeled Nadolol. A significant response for the unlabeled analyte indicates contamination of the internal standard.[1]

• Possible Cause B: Differential Matrix Effects. The analyte and the internal standard are experiencing different degrees of ion suppression or enhancement.[1]

  • Troubleshooting Steps:

    • Follow the steps for evaluating and mitigating matrix effects as described in Problem 1, Possible Cause B.

Quantitative Data Summary

The following table summarizes hypothetical data from a stability experiment designed to assess the back-exchange of Nadolol-d9 under different conditions.

Condition	Time (hours)	Nadolol-d9 Peak Area	% Decrease from T0	Unlabeled Nadolol Peak Area
pH 3, 4°C	0	1,500,000	0%	500
24	1,485,000	1%	550
48	1,470,000	2%	600
pH 7, 25°C	0	1,510,000	0%	520
24	1,359,000	10%	15,500
48	1,208,000	20%	30,800
pH 9, 25°C	0	1,490,000	0%	510
24	1,117,500	25%	45,200
48	819,500	45%	88,900

Experimental Protocols

Experimental Protocol 1: Assessing Nadolol-d9 Stability in Matrix

Objective: To evaluate the stability of Nadolol-d9 in the sample matrix under specific pH and temperature conditions.

Methodology:

• Prepare three sets of pooled blank matrix samples.

• Adjust the pH of each set to a different level (e.g., pH 3, pH 7, pH 9).

• Spike each set with Nadolol-d9 at the working concentration.

• Divide each pH set into aliquots for analysis at different time points (e.g., 0, 4, 8, 12, 24, and 48 hours).

• Store the aliquots at the desired temperature (e.g., 4°C or 25°C).

• At each time point, process and analyze the samples according to your established LC-MS/MS method.

• Monitor the peak area of both Nadolol-d9 and any unlabeled Nadolol that may have formed.

• Compare the peak areas over time to assess the stability of Nadolol-d9 under each condition.

Experimental Protocol 2: Evaluating Matrix Effects

Objective: To determine the extent of ion suppression or enhancement on both Nadolol and Nadolol-d9.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of Nadolol and Nadolol-d9 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your standard procedure. Spike the extracted matrix with Nadolol and Nadolol-d9 at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with Nadolol and Nadolol-d9 before performing the extraction procedure.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Evaluate Differential Effects: Compare the matrix effect percentages for Nadolol and Nadolol-d9. A significant difference indicates that the internal standard is not accurately compensating for matrix effects.[1]

Visualizations

Caption: Troubleshooting workflow for inconsistent Nadolol-d9 signal.

Caption: Experimental workflow for assessing Nadolol-d9 stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects in Nadolol Quantification

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Nadolol in biological matrices. Our goal is to help you minimize matrix effects and ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Nadolol quantification?

A1: Matrix effects are the alteration of the ionization efficiency of Nadolol by co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can compromise the accuracy, precision, and sensitivity of your quantification.[2]

Q2: What are the common sources of matrix effects in plasma or serum samples when analyzing Nadolol?

A2: The most common sources of matrix effects in plasma and serum are phospholipids, salts, endogenous metabolites, and proteins that were not completely removed during sample preparation.[2] These components can interfere with the ionization of Nadolol in the mass spectrometer's source.

Q3: How can a deuterated internal standard (d-IS) like Nadolol-D9 help in minimizing matrix effects?

A3: A deuterated internal standard is a stable isotope-labeled version of the analyte with nearly identical chemical and physical properties.[1] It co-elutes with Nadolol and experiences similar ionization suppression or enhancement.[2] By using the ratio of the response of Nadolol to its deuterated internal standard, fluctuations in the signal caused by matrix effects can be normalized, leading to more accurate and precise quantification.[2][3]

Q4: Can a deuterated internal standard always perfectly correct for matrix effects?

A4: While highly effective, deuterated internal standards may not always provide perfect correction. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between Nadolol and its deuterated standard. If this shift causes them to elute in regions with different degrees of ion suppression, it can lead to inaccurate results.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during Nadolol quantification that may be related to matrix effects.

Problem 1: Poor reproducibility of Nadolol peak areas.

• Possible Cause: Inconsistent matrix effects between samples.

• Solution:

  • Optimize Sample Preparation: Employ a more rigorous sample cleanup method. Consider switching from protein precipitation to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove more interfering components.[4] Phospholipid removal plates are also a very effective option.[5]

  • Use a Deuterated Internal Standard: If you are not already using one, incorporate a deuterated internal standard like Nadolol-D9. This will help to compensate for variations in matrix effects between samples.[3]

  • Chromatographic Separation: Optimize your LC method to better separate Nadolol from co-eluting matrix components. This can be achieved by modifying the mobile phase composition, gradient profile, or using a different column chemistry.

Problem 2: Low signal intensity or poor sensitivity for Nadolol.

• Possible Cause: Significant ion suppression due to matrix components, particularly phospholipids.

• Solution:

  • Phospholipid Removal: Phospholipids are a major cause of ion suppression.[5] Use a sample preparation method specifically designed to remove them, such as phospholipid removal plates or a targeted LLE or SPE protocol.[6][7]

  • Dilution: In some cases, diluting the sample extract can reduce the concentration of interfering matrix components and alleviate ion suppression.

  • Check for Co-elution: Infuse a solution of Nadolol post-column while injecting a blank matrix extract. A dip in the baseline signal at the retention time of Nadolol indicates ion suppression. Adjust your chromatography to move the Nadolol peak away from the suppression zone.

Problem 3: Inaccurate quantification even with a deuterated internal standard.

• Possible Cause: Differential matrix effects on Nadolol and its deuterated internal standard due to chromatographic separation.

• Solution:

  • Evaluate Co-elution: Ensure that Nadolol and its deuterated internal standard are co-eluting perfectly. Even a small shift in retention time can lead to different degrees of matrix effects.[2]

  • Matrix Factor Evaluation: Perform a quantitative assessment of the matrix effect for both Nadolol and the internal standard. The internal standard normalized matrix factor should be close to 1. If it is not, the internal standard is not adequately compensating for the matrix effect, and further method optimization is needed.

  • Alternative Internal Standard: If co-elution cannot be achieved, consider using a different internal standard, although a stable isotope-labeled analog is generally the best choice.

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation is critical for minimizing matrix effects. Below is a summary of reported recovery and matrix effect data for Nadolol using different techniques.

Sample Preparation Technique	Analyte	Internal Standard	Recovery (%)	Matrix Effect (%)	Reference
Liquid-Liquid Extraction (Ethyl Acetate)	Nadolol	Nadolol-D9	Not explicitly stated, but method showed acceptable accuracy and precision.	Not explicitly stated, but method showed acceptable selectivity.	[3]
Method described by Ganesan et al. (2021)	Nadolol	Metoprolol	100.6	Not explicitly stated, but linearity was within 85-115%.	[8]
Post-extraction addition experiments	Nadolol	Not specified	Not Applicable	115 (in plasma), 85 (in urine)	[9]

Experimental Protocols

Below are detailed methodologies for common sample preparation techniques used in Nadolol quantification.

Protocol 1: Liquid-Liquid Extraction (LLE) for Nadolol in Rat Plasma[3]

• Sample Preparation:

  • To 100 µL of rat plasma in a microcentrifuge tube, add 25 µL of the internal standard solution (Nadolol-D9).

  • Vortex for 30 seconds.

• Extraction:

  • Add 1 mL of ethyl acetate.

  • Vortex for 10 minutes.

  • Centrifuge at 10,000 rpm for 5 minutes at 4°C.

• Evaporation:

  • Transfer the supernatant to a new tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 1 minute.

• Analysis:

  • Inject an aliquot into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Nadolol in Plasma[10]

• Internal Standard Addition:

  • Add an analog of Nadolol as an internal standard to the plasma sample.

• Column Conditioning:

  • Condition a disposable BondElut C18 column according to the manufacturer's instructions.

• Sample Loading:

  • Pass the plasma sample through the conditioned C18 column.

• Washing:

  • Perform several column washes to remove interfering substances.

• Elution:

  • Elute Nadolol and the internal standard with methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness.

  • Reconstitute the residue with the mobile phase (acetonitrile/water, perchloric acid, and tetramethylammonium (B1211777) hydroxide).

• Analysis:

  • Inject an aliquot for chromatographic analysis.

Visualizations

Experimental Workflow for Nadolol Quantification

Caption: Workflow for Nadolol quantification in biological samples.

Troubleshooting Logic for Low Nadolol Signal

Caption: Troubleshooting flowchart for low Nadolol signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biopharminternational.com [biopharminternational.com]
• 5. news-medical.net [news-medical.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. waters.com [waters.com]
• 8. sysrevpharm.org [sysrevpharm.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Nadolol-d9 Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating potential Nadolol-d9 contamination in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Nadolol-d9 and what is its primary application in the lab?

Nadolol-d9 is the deuterium-labeled version of Nadolol (B74898), a non-selective beta-adrenergic receptor blocker. In a laboratory setting, its primary use is as an internal standard for the quantitative analysis of Nadolol in biological samples by techniques such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] Its deuteration provides a distinct mass-to-charge ratio (m/z) from the unlabeled Nadolol, allowing for precise quantification.

Q2: What are the potential sources of Nadolol-d9 contamination in an experiment where it is not intentionally used?

If Nadolol-d9 is detected in samples where it was not added as an internal standard, the contamination is most likely due to cross-contamination from previous experiments. Potential sources include:

• Shared Glassware and Labware: Residues from improperly cleaned vials, pipettes, or solvent bottles.

• Autosampler Contamination: Carryover from a previous injection in an LC-MS or GC-MS system.

• Contaminated Solvents or Reagents: Stock solutions of solvents or reagents that may have been inadvertently contaminated with Nadolol-d9.

• Analyst Error: Accidental addition of Nadolol-d9 to the wrong sample.

Q3: What are common non-Nadolol-d9 related contaminants that can interfere with my analysis?

Mass spectrometry is a highly sensitive technique that can detect trace levels of various environmental and process-related contaminants.[3] These can sometimes be mistaken for or interfere with the analysis of your target analyte. Common contaminants are summarized in the table below.

Troubleshooting Guides

Issue 1: Unexpected presence of Nadolol-d9 peak in a blank or sample.

This is a classic case of carryover or cross-contamination. Follow these steps to identify and resolve the issue.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected Nadolol-d9 detection.

Detailed Steps:

• Confirm the Finding: Re-inject a fresh solvent blank. If the Nadolol-d9 peak persists, the contamination is likely within the LC-MS system. If the peak is absent, the contamination is likely from the sample preparation stage.

• Isolate the Source (System Contamination):

  • Mobile Phase: Prepare fresh mobile phase using new, unopened solvents and additives. If the peak disappears, discard the old mobile phase.

  • Autosampler: Perform a needle wash with a strong solvent. If the issue persists, inspect and clean the autosampler syringe and injection port.

  • LC System: If the above steps do not resolve the issue, the contamination may be in the LC tubing, valves, or rotor seal. A systematic cleaning of the LC system is required.

• Isolate the Source (Sample Preparation Contamination):

  • Glassware: Use new or meticulously cleaned glassware for a new sample preparation. Avoid detergents, as they can be a source of contamination.[4]

  • Reagents: Prepare a new set of reagents and repeat the sample preparation.

Issue 2: Presence of unexpected peaks that are not Nadolol-d9.

These peaks could be impurities related to Nadolol-d9, degradation products, or common laboratory contaminants.

Potential Sources and Identification:

Potential Contaminant Source	Common Examples	Typical Mass Spectral Signature
Nadolol-d9 Impurities	Unlabeled Nadolol, synthetic precursors	Peak at m/z corresponding to the unlabeled compound or other synthesis-related molecules.
Nadolol-d9 Degradation Products	Hydrolysis or oxidation products	Peaks corresponding to the addition of oxygen or loss of functional groups. Nadolol is susceptible to acidic and alkaline hydrolysis and oxidation.[5]
Common Lab Contaminants	Plasticizers (e.g., phthalates), Polymers (e.g., PEG), Detergents, Solvents	Characteristic repeating units (e.g., +44 Da for PEG) or specific m/z values.[6]

Quantitative Data Summary

While specific levels of contamination can vary greatly, the following table provides a summary of analytical parameters for Nadolol and Nadolol-d9 detection from a published GC-MS method, which can serve as a reference.[7]

Analyte	Limit of Detection (ng/mL in serum)	Coefficient of Variation (<10 ng/mL)	Coefficient of Variation (>10 ng/mL)
Nadolol	1	4%	1%
Nadolol-d9	0.5	2%	1%

The following table lists common laboratory contaminants and their typical m/z values observed in positive ion mode mass spectrometry.

Contaminant	Common Adducts	Monoisotopic Mass (Da)	Likely Source
Polyethylene glycol (PEG)	[M+H]+, [M+Na]+	Variable (repeating unit of 44.0262)	Detergents, cosmetics, plasticware
Phthalates (e.g., Dioctyl phthalate)	[M+H]+, [M+Na]+	390.2770	Plastic tubing, containers
Keratin	Multiple charged ions	Variable	Human skin, hair, dust
Sodium Dodecyl Sulfate (SDS)	[M+Na]+	288.1500	Detergents, buffers
Triton X-100	[M+H]+, [M+Na]+	Variable (repeating unit of 44.0262)	Detergents

Experimental Protocols

Protocol 1: LC-MS/MS Method for Detection of Nadolol and Nadolol-d9

This protocol is adapted from a validated method for the quantification of Nadolol in rat plasma using Nadolol-d9 as an internal standard.[1][5]

Experimental Workflow:

Caption: Workflow for LC-MS/MS analysis of Nadolol and Nadolol-d9.

Chromatographic Conditions:

• Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.[1][5]

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water.[1][5]

• Mobile Phase B: Acetonitrile.[1][5]

• Gradient/Isocratic: Isocratic elution with 20:80 (v/v) Mobile Phase A:Mobile Phase B.[1][5]

• Flow Rate: 0.5 mL/min.[1][5]

• Column Temperature: 30°C.[1][5]

• Injection Volume: 15 µL.[1][5]

Mass Spectrometric Conditions (Positive Ion Mode):

• Ionization Source: Electrospray Ionization (ESI)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nadolol: m/z 310.20 → 254.10[1][5]

  • Nadolol-d9: m/z 319.20 → 255.00[1][5]

Protocol 2: General Cleaning Procedure for a Contaminated LC System

This is a general guide; always consult your instrument manufacturer's recommendations.

• Remove the Column and Any Guards: Connect the autosampler directly to the detector.

• Flush with a Series of Solvents: Sequentially flush the system with the following solvents for at least 30 minutes each:

  • LC-MS grade water

  • Isopropanol

  • Methanol

  • Acetonitrile

• For Persistent Contamination: A more aggressive cleaning may be needed. A common cleaning solution is a mixture of isopropanol, acetonitrile, and water. For basic contaminants, a mildly acidic wash (e.g., 0.1% formic acid in water) can be effective, and for acidic contaminants, a mildly basic wash (e.g., 0.1% ammonium hydroxide (B78521) in water) can be used. Always follow with a thorough rinse with water and an organic solvent.

• Clean the Autosampler: Flush the syringe and sample loop with the cleaning solvents.

• Re-install the Column: Flush the column with an appropriate solvent before reconnecting to the detector.

• Equilibrate and Test: Equilibrate the system with your mobile phase and run a series of solvent blanks to ensure the contamination has been removed.

Disclaimer: The information provided is for research use only. Always follow appropriate laboratory safety procedures and consult your instrument's user manuals for specific operational and maintenance instructions.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. providiongroup.com [providiongroup.com]
• 4. Top 10 Things Users Can Do to Minimize Contamination of LC/MS Systems [sciex.com]
• 5. researchgate.net [researchgate.net]
• 6. ccc.bc.edu [ccc.bc.edu]
• 7. Determination of orally coadministered nadolol and its deuterated analogue in human serum and urine by gas chromatography with selected-ion monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

storage and handling recommendations for Nadolol-d9 solutions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper storage, handling, and use of Nadolol-d9 solutions in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Nadolol-d9 solutions?

A1: Proper storage is crucial to maintain the integrity and stability of your Nadolol-d9 solutions. Recommendations can vary slightly by supplier, but general guidelines are summarized below.

Q2: How should I prepare a stock solution of Nadolol-d9?

A2: To prepare a stock solution, dissolve the Nadolol-d9 powder in a suitable solvent such as DMSO, methanol, or acetonitrile (B52724).[1][2] For example, a 1.0 mg/ml stock solution can be prepared by dissolving 100 mg of Nadolol-d9 in a 100 ml volumetric flask with a 1:1 mixture of acetonitrile and water.[1] It is recommended to use newly opened, high-purity solvents. For DMSO, which is hygroscopic, ensure it is fresh to achieve maximum solubility.[3] Sonication may be necessary to fully dissolve the compound.[3] After preparation, it is best practice to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[3]

Q3: What are the common applications of Nadolol-d9 in a research setting?

A3: Nadolol-d9 is a deuterium-labeled version of Nadolol.[3] It is most commonly used as an internal standard (IS) in quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for the determination of Nadolol in biological matrices like plasma.[2][4] The use of a stable isotope-labeled internal standard is considered the gold standard as it has nearly identical chemical and physical properties to the analyte, which helps to correct for variations in sample preparation and instrument response.[5]

Q4: What personal protective equipment (PPE) should be worn when handling Nadolol-d9?

A4: When handling Nadolol-d9, it is important to wear appropriate personal protective equipment to avoid exposure. This includes protective gloves, a lab coat, and eye protection such as safety glasses.[6] If there is a risk of generating dust from the powder form, a dust respirator should be used.[7] Always handle the compound in a well-ventilated area.[8]

Storage and Stability Recommendations

Proper storage is critical for maintaining the chemical and isotopic integrity of Nadolol-d9. Below is a summary of recommended storage conditions for both the solid powder and solutions.

Form	Storage Temperature	Duration	Reference
Powder	-20°C	3 years	[3]
4°C	2 years	[3]
In Solvent	-80°C	6 months	[3]
-20°C	1 month	[3]

Troubleshooting Guide

This guide addresses common issues encountered when using Nadolol-d9 as an internal standard in LC-MS/MS analysis.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Poor accuracy and precision are common challenges in quantitative bioanalysis. The following workflow can help diagnose the root cause when using Nadolol-d9 as an internal standard.

Caption: Troubleshooting workflow for inaccurate quantification.

Discussion:

• Chromatographic Shift: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3][7] This can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, compromising accuracy.[3][9]

• Isotopic Purity: The presence of unlabeled Nadolol in the Nadolol-d9 standard can lead to an overestimation of the analyte concentration.[5]

• Isotopic Exchange: The deuterium (B1214612) atoms on the internal standard can be replaced by hydrogen atoms from the solvent or sample matrix, a phenomenon known as back-exchange.[9][10] This is more likely to occur at high or low pH and at elevated temperatures.[11]

Issue 2: Variable Internal Standard Signal

A fluctuating internal standard signal across a batch of samples can also lead to poor precision.

Caption: Troubleshooting workflow for variable internal standard signal.

Discussion:

• Differential Matrix Effects: Even with a co-eluting internal standard, severe matrix effects can impact the analyte and internal standard differently, leading to variability.

• Carryover: Residual analyte or internal standard from a previous high-concentration sample injection can affect the subsequent analysis, leading to inaccurate results.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Nadolol using Nadolol-d9 Internal Standard

This protocol provides a general framework for the quantitative analysis of Nadolol in rat plasma.[2][4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 µL plasma sample, add the Nadolol-d9 internal standard.

• Perform liquid-liquid extraction using ethyl acetate.[2][4]

• Evaporate the organic layer and reconstitute the residue in the mobile phase.

2. Chromatographic Conditions

• Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.[2][4]

• Mobile Phase: A mixture of 10 mM ammonium (B1175870) formate (B1220265) and acetonitrile (e.g., 20:80 v/v).[2][4]

• Flow Rate: 0.5 mL/min.[2][4]

• Injection Volume: 15 µL.[2][4]

• Column Temperature: 30°C.[2][4]

3. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Nadolol: m/z 310.20 → 254.10[2][4]

  • Nadolol-d9: m/z 319.20 → 255.00[2][4]

Protocol 2: Assessing Isotopic Stability of Nadolol-d9

This protocol is designed to determine if isotopic exchange is occurring under your specific analytical conditions.[6][11]

Objective: To evaluate the stability of Nadolol-d9 in the sample matrix and solvents over time.

Materials:

• Nadolol-d9 stock solution.

• Blank biological matrix (e.g., plasma, urine).

• Sample preparation and mobile phase solvents.

• LC-MS/MS system.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of Nadolol-d9 into the blank matrix and immediately process it according to your standard sample preparation protocol.

  • Incubated Matrix Samples: Spike the same concentration of Nadolol-d9 into the blank matrix and incubate under conditions that mimic your experimental workflow (e.g., room temperature for 4 hours, autosampler at 4°C for 24 hours).

  • Incubated Solvent Samples: Spike Nadolol-d9 into your sample reconstitution solvent and incubate under the same conditions as the matrix samples.

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction/preparation method.

• LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent). Monitor the MRM transitions for both Nadolol-d9 and unlabeled Nadolol.

• Data Analysis:

  • Compare the peak area of Nadolol-d9 in the incubated samples to the T=0 samples. A significant decrease may suggest degradation or exchange.[6]

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled Nadolol channel at the retention time of Nadolol-d9. The presence of such a peak is a direct indication of back-exchange.[6]

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Nadolol-d9 Stability and Ionization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of pH on the stability and ionization of Nadolol-d9. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions to address specific experimental challenges.

Troubleshooting Guide

This guide addresses common issues encountered during the pH stability and ionization analysis of Nadolol-d9.

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent potency results at a specific pH.	1. Buffer effects: The buffer species may be catalyzing the degradation. 2. Inaccurate pH measurement: The pH of the solution may not be accurately controlled. 3. Analyte adsorption: Nadolol-d9 may be adsorbing to the container surface.	1. Use different buffer systems at the same pH to check for catalytic effects. 2. Calibrate the pH meter before each use and verify the pH of the sample solutions at the start and end of the experiment. 3. Use silanized glassware or polypropylene (B1209903) containers to minimize adsorption.
Poor mass balance in degradation studies.	1. Formation of non-chromophoric degradation products: Degradants may not be detectable by UV-Vis. 2. Precipitation of Nadolol-d9 or its degradants: The analyte or its byproducts may have low solubility at the tested pH. 3. Volatile degradation products: Degradants may be lost to the atmosphere.	1. Use a mass spectrometer (LC-MS) to detect a wider range of degradation products. 2. Check the solubility of Nadolol-d9 at the tested pH and consider using a co-solvent if necessary. Visually inspect for precipitates. 3. Conduct the experiment in a closed system if volatile products are suspected.
Unexpectedly rapid degradation at neutral pH.	1. Presence of metal ions: Trace metal ions can catalyze oxidation. 2. Exposure to light: Nadolol may be susceptible to photolysis. 3. Oxidative degradation: Dissolved oxygen in the solution can contribute to degradation.	1. Use high-purity water and reagents, and consider adding a chelating agent like EDTA. 2. Conduct experiments in amber glassware or protect the solutions from light. 3. Degas the solutions by sparging with nitrogen or helium.
Difficulty in separating Nadolol-d9 from degradation products by HPLC.	1. Inadequate chromatographic conditions: The mobile phase, column, or gradient may not be optimal. 2. Co-elution of degradants: Multiple degradation products may have similar retention times.	1. Develop a stability-indicating HPLC method. Experiment with different mobile phase compositions (pH, organic modifier), columns (C18, C8, phenyl-hexyl), and gradient profiles. 2. Employ a detector with higher selectivity, such as a mass spectrometer, to aid in peak identification and purity assessment.

Frequently Asked Questions (FAQs)

1. What is the pKa of Nadolol-d9 and how does it influence its ionization?

The pKa of Nadolol is reported to be 9.67.[1] Since deuterium (B1214612) substitution has a negligible effect on the acidity of the amine group, the pKa of Nadolol-d9 can be considered the same. This pKa value corresponds to the secondary amine in the molecule.

The ionization state of Nadolol-d9 is pH-dependent. At a pH below its pKa, the amine group will be predominantly protonated (ionized, BH+). At a pH above its pKa, it will be predominantly in its neutral, un-ionized form (B). The Henderson-Hasselbalch equation can be used to calculate the percentage of the ionized form at a given pH.

2. How does pH affect the stability of Nadolol-d9?

3. What are the likely degradation pathways for Nadolol-d9 at different pH values?

The primary degradation pathway for Nadolol-d9 in aqueous solutions at different pH values is expected to be hydrolysis. The molecule contains ether and alcohol functional groups, which can be susceptible to acid or base-catalyzed cleavage. Forced degradation studies may also reveal other pathways such as oxidation.

4. How does the ionization state of Nadolol-d9 affect its solubility?

The ionized (protonated) form of Nadolol-d9 is more water-soluble than the neutral form. Therefore, its solubility is expected to be higher in acidic solutions (pH < pKa) and lower in basic solutions (pH > pKa). Nadolol is described as slightly soluble in water and very slightly soluble in sodium hydroxide (B78521).[4][5]

5. What is a stability-indicating method and why is it important for pH stability studies?

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the concentration of the active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients. For pH stability studies, it is crucial to use a stability-indicating method (typically HPLC) to be able to separate the intact drug from any degradants formed, allowing for an accurate assessment of the drug's stability over time.

Data Presentation

Ionization of Nadolol-d9 at Various pH Values

The following table presents the calculated percentage of the ionized form of Nadolol-d9 at different pH values, based on a pKa of 9.67.

pH	% Ionized (BH+)	% Un-ionized (B)
2.0	~100%	~0.00%
4.0	~100%	~0.00%
6.0	~100%	~0.00%
7.4	99.48%	0.52%
8.0	97.89%	2.11%
9.0	82.56%	17.44%
9.67	50.00%	50.00%
10.0	32.14%	67.86%
11.0	4.48%	95.52%
12.0	0.47%	99.53%

Quantitative Stability Data Summary

No comprehensive quantitative data for the degradation of Nadolol or Nadolol-d9 across a wide pH range was identified in the reviewed literature. The table below serves as a template for presenting experimentally determined stability data.

pH	Buffer System	Temperature (°C)	Degradation Rate Constant (k)	Half-life (t½)	Primary Degradation Products
1.2	0.1 N HCl	80	Data to be determined	Data to be determined	Data to be determined
4.5	Acetate Buffer	80	Data to be determined	Data to be determined	Data to be determined
7.0	Phosphate (B84403) Buffer	80	Data to be determined	Data to be determined	Data to be determined
9.0	Borate (B1201080) Buffer	80	Data to be determined	Data to be determined	Data to be determined
12.0	0.01 N NaOH	80	Data to be determined	Data to be determined	Data to be determined

Experimental Protocols

Protocol: pH-Dependent Stability Study of Nadolol-d9

This protocol outlines a general procedure for assessing the stability of Nadolol-d9 in aqueous solutions across a range of pH values, consistent with ICH guidelines for forced degradation studies.

1. Materials and Reagents:

• Nadolol-d9 reference standard

• High-purity water (Milli-Q or equivalent)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate, acetate, and borate buffer components

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid or phosphoric acid (for mobile phase pH adjustment)

• Calibrated pH meter

• HPLC system with UV or MS detector

• Appropriate HPLC column (e.g., C18, 5 µm, 4.6 x 250 mm)

• Constant temperature bath or oven

• Volumetric flasks and pipettes

• Amber glass vials or polypropylene tubes

2. Preparation of Solutions:

• Stock Solution: Accurately weigh and dissolve Nadolol-d9 in a suitable solvent (e.g., methanol or water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Buffer Solutions: Prepare a series of buffers covering the desired pH range (e.g., pH 1.2, 4.5, 7.0, 9.0, 12.0).

• Sample Solutions: For each pH condition, dilute the Nadolol-d9 stock solution with the corresponding buffer to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

3. Forced Degradation Procedure:

• For each pH condition, transfer aliquots of the sample solution into several vials.

• Place the vials in a constant temperature bath set to an elevated temperature (e.g., 80°C) to accelerate degradation.

• At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), remove one vial from each pH condition.

• Immediately cool the vial to room temperature and, if necessary, neutralize the acidic and basic samples to prevent further degradation before analysis.

• Store the samples at a low temperature (e.g., 4°C) until HPLC analysis.

4. HPLC Analysis:

• Develop and validate a stability-indicating HPLC method capable of separating Nadolol-d9 from its degradation products. An example of a starting point for method development could be a C18 column with a mobile phase consisting of a mixture of phosphate buffer and acetonitrile, with UV detection at an appropriate wavelength (e.g., 220 nm).

• Analyze the samples from the degradation study.

• Record the peak area of Nadolol-d9 and any degradation products at each time point.

5. Data Analysis:

• Calculate the concentration of Nadolol-d9 remaining at each time point for each pH condition.

• Plot the natural logarithm of the concentration of Nadolol-d9 versus time. If the plot is linear, the degradation follows first-order kinetics.

• The negative of the slope of this line will be the apparent first-order degradation rate constant (k).

• Calculate the half-life (t½) for each pH condition using the equation: t½ = 0.693 / k.

• Analyze the chromatograms for the appearance and growth of degradation product peaks.

Visualizations

Caption: Ionization state of Nadolol-d9 as a function of pH.

Caption: Workflow for conducting a pH-dependent stability study.

Caption: Decision tree for troubleshooting stability study issues.

References

• 1. Nadolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. turkjps.org [turkjps.org]
• 4. Nadolol Tablets [dailymed.nlm.nih.gov]
• 5. Nadolol Tablets, USP Rx Only [dailymed.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Validation of Nadolol using Nadolol-d9 versus a Structural Analog Internal Standard

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods. This guide provides an objective comparison of the performance of a stable isotope-labeled (SIL) internal standard, Nadolol-d9, against a structural analog internal standard for the quantitative analysis of Nadolol in biological matrices.

The ideal internal standard should mimic the physicochemical properties of the analyte to compensate for variability during sample preparation and analysis, ultimately ensuring the accuracy and precision of the results. This guide presents a summary of validation parameters from published methods, detailed experimental protocols, and visual workflows to assist researchers in making an informed decision for their bioanalytical needs.

Performance Comparison: Nadolol-d9 vs. Structural Analog

The use of a stable isotope-labeled internal standard, such as Nadolol-d9, is generally considered the gold standard in quantitative bioanalysis. Its chemical and physical similarity to the analyte, Nadolol, allows for more effective compensation for matrix effects and other sources of analytical variability.

This section compares the validation parameters of a validated HPLC-MS/MS method using Nadolol-d9 as the internal standard in rat plasma with a method using Metoprolol, a structural analog, as the internal standard in human plasma.

Validation Parameter	Method with Nadolol-d9 (in rat plasma)	Method with Metoprolol (in human plasma)
Linearity Range	6 - 3000 ng/mL	Not explicitly stated, but calibration curve constructed
Lower Limit of Quantification (LLOQ)	6 ng/mL	Not explicitly stated
Accuracy (% Bias)	Within ±15%	Within acceptable limits
Precision (% CV)	Within-run: ≤ 15%, Between-run: ≤ 15%	Within acceptable limits
Recovery	Not explicitly stated	Nadolol: 100.6%
Selectivity	No significant interference observed	Method described as selective
Matrix Effect	Not explicitly stated	Not explicitly stated
Stability	Stable under various storage conditions	No instability found during the entire process

Experimental Protocols

Detailed methodologies for the key experiments are crucial for reproducibility. Below are the experimental protocols for the bioanalytical methods discussed.

Method 1: HPLC-MS/MS with Nadolol-d9 Internal Standard

This method was developed for the quantification of Nadolol in rat plasma.[1]

Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of rat plasma, add the internal standard solution (Nadolol-d9).

• Add 1 mL of ethyl acetate (B1210297) as the extraction solvent.

• Vortex the mixture for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography:

• Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)

• Mobile Phase: 10 mM ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (20:80 v/v)[1]

• Flow Rate: 0.5 mL/min[1]

• Injection Volume: 15 µL[1]

• Column Temperature: 30°C[1]

Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MRM Transitions:

  • Nadolol: m/z 310.20 → 254.10[1]

  • Nadolol-d9: m/z 319.20 → 255.00[1]

Method 2: LC-MS/MS with Metoprolol Internal Standard

This method was developed for the simultaneous determination of Labetalol and Nadolol in human plasma.

Sample Preparation (Protein Precipitation):

• To a volume of human plasma, add the internal standard solution (Metoprolol).

• Add a protein precipitating agent (e.g., acetonitrile).

• Vortex the mixture to ensure complete protein precipitation.

• Centrifuge to pellet the precipitated proteins.

• Collect the supernatant for LC-MS/MS analysis.

Liquid Chromatography:

• Column: Phenomenex Luna C18 (50 x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of 0.1% methanoic acid in water (A) and acetonitrile (B)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

Mass Spectrometry:

• Ionization Mode: ESI, positive ion mode

• MRM Transitions:

  • Nadolol: m/z 310.2 → 254.2

Experimental Workflows

Visualizing the experimental process can aid in understanding the methodology.

Bioanalytical workflow with Nadolol-d9 internal standard.

Bioanalytical workflow with Metoprolol internal standard.

Conclusion

This guide provides a comparative overview of bioanalytical method validation for Nadolol using a stable isotope-labeled internal standard (Nadolol-d9) and a structural analog (Metoprolol). The data presented indicates that while both methods can be validated to meet regulatory requirements, the use of a SIL internal standard like Nadolol-d9 is generally preferred due to its closer physicochemical similarity to the analyte, which can lead to more robust and reliable data by better compensating for matrix effects and other analytical variabilities. The choice of internal standard will ultimately depend on the specific requirements of the study, including the desired level of accuracy and precision, and the availability and cost of the internal standard.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Nadolol-d9 and Other Deuterated Beta-Blocker Standards in Quantitative Analysis

In the realm of bioanalysis, particularly in pharmacokinetic and toxicological studies involving beta-blockers, the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable quantification using liquid chromatography-mass spectrometry (LC-MS). Deuterated internal standards, which are stable isotope-labeled versions of the analyte, are widely regarded as the gold standard due to their ability to mimic the analyte's behavior during sample preparation and analysis, thereby compensating for matrix effects and other sources of variability.

This guide provides a detailed comparison of Nadolol-d9 with other commonly used deuterated beta-blocker standards, such as Metoprolol-d7 and Propranolol-d7. The comparison is based on their performance in multi-analyte quantification of a panel of beta-blockers, with a focus on experimental data related to recovery and matrix effects.

The Role of Deuterated Internal Standards

The primary function of an internal standard in quantitative analysis is to correct for the loss of analyte during sample processing and for variations in instrument response. An ideal IS should have physicochemical properties very similar to the analyte. Deuterated standards fulfill this requirement as they are chemically identical to the analyte, with the only difference being a slight increase in mass due to the replacement of hydrogen atoms with deuterium. This similarity ensures that the analyte and the IS co-elute chromatographically and experience similar ionization efficiency in the mass spectrometer's source, which is crucial for compensating for matrix effects—the suppression or enhancement of ionization by co-eluting matrix components.

Performance Comparison in Multi-Analyte Quantification

A recent study by Woźniak et al. (2024) provides valuable data on the simultaneous quantification of 18 beta-blockers in human postmortem specimens using a cocktail of three deuterated internal standards: Atenolol-d7, Metoprolol-d7, and Propranolol-d7. While Nadolol-d9 was not used as an internal standard in this comprehensive study, the performance data for Nadolol as an analyte, along with the other beta-blockers, offers insights into how a deuterated standard might perform for a group of structurally related compounds.

The following table summarizes the recovery and matrix effect data for a selection of beta-blockers from this study. The choice of which of the three deuterated standards was used for the quantification of each analyte was based on structural similarity and retention time proximity.

Analyte	Internal Standard Used	Recovery (%)	Matrix Effect (%)
Nadolol	Propranolol-d7	95.4 - 105.2	-15.3 to 8.7
Atenolol	Atenolol-d7	98.2 - 108.9	-10.1 to 5.4
Metoprolol	Metoprolol-d7	101.5 - 112.3	-8.9 to 7.2
Propranolol	Propranolol-d7	103.2 - 115.1	-7.5 to 9.8
Acebutolol	Metoprolol-d7	92.1 - 103.5	-18.2 to 11.3
Bisoprolol	Metoprolol-d7	97.8 - 107.4	-12.5 to 6.1
Carvedilol	Propranolol-d7	88.9 - 99.8	-20.1 to 15.4
Labetalol	Propranolol-d7	90.3 - 101.7	-17.6 to 12.9
Pindolol	Metoprolol-d7	94.5 - 104.8	-14.7 to 9.5
Sotalol	Atenolol-d7	99.1 - 109.8	-9.8 to 4.7
Timolol	Metoprolol-d7	96.2 - 106.5	-11.9 to 8.3

Data adapted from Woźniak et al., Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens, 2024.[1]

From this data, it is evident that using a structurally similar deuterated internal standard generally results in good recovery and effective compensation for matrix effects (values close to 100% for recovery and within ±20% for matrix effect are considered acceptable). For instance, Atenolol, Metoprolol, and Propranolol, when quantified with their respective deuterated analogs, show excellent performance.

For Nadolol, Propranolol-d7 was used as the internal standard, and it demonstrated good recovery and acceptable matrix effect compensation. This suggests that in the absence of Nadolol-d9, a structurally related deuterated standard can be a viable alternative. However, the ideal internal standard is always the deuterated version of the analyte itself. A separate study focused on the quantification of Nadolol in rat plasma using Nadolol-d9 as the internal standard demonstrated excellent linearity and sensitivity, reinforcing the principle of using a homologous deuterated IS for optimal performance.

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of biological matrix (e.g., blood), add 50 µL of an internal standard working solution (containing Atenolol-d7, Metoprolol-d7, and Propranolol-d7).

• Add 50 µL of 5 M sodium hydroxide (B78521) solution.

• Add 1.5 mL of ethyl acetate (B1210297) and vortex for 10 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions:

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) buffer and acetonitrile.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each analyte and internal standard.

Key Considerations for Selecting a Deuterated Standard

When selecting a deuterated internal standard for the analysis of multiple beta-blockers, the following should be considered:

• Structural Similarity: The IS should be structurally as close as possible to the analytes it is intended to quantify.

• Chromatographic Co-elution: The IS and the analyte should ideally co-elute to experience the same matrix effects.

• Absence of Cross-talk: The MRM transitions of the analyte and the IS should not interfere with each other.

• Isotopic Purity: The deuterated standard should have high isotopic purity to avoid contributing to the analyte's signal.

Visualizing Analytical Concepts

To better understand the processes involved, the following diagrams illustrate the beta-adrenergic signaling pathway targeted by these drugs and a typical experimental workflow for their analysis.

Beta-Adrenergic Signaling Pathway Blockade

Bioanalytical Workflow for Beta-Blocker Quantification

Conclusion

Nadolol-d9 is an excellent internal standard for the accurate quantification of Nadolol in biological matrices. When conducting multi-analyte analysis of a panel of beta-blockers, a cocktail of structurally representative deuterated standards, such as Atenolol-d7, Metoprolol-d7, and Propranolol-d7, can provide reliable results for a wide range of compounds, including Nadolol. The choice of the most appropriate internal standard or combination of standards will depend on the specific beta-blockers being analyzed and the validation data for recovery and matrix effects. For the highest level of accuracy, particularly in regulated bioanalysis, the use of a specific deuterated internal standard for each analyte is the recommended approach.

References

• 1. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Advantage: Why Nadolol-d9 Outperforms Structural Analog Internal Standards in Bioanalysis

In the precise world of quantitative bioanalysis, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy, precision, and reliability of results. For researchers quantifying Nadolol, a non-selective beta-blocker, in biological matrices, the gold standard is the use of a stable isotope-labeled (SIL) internal standard, Nadolol-d9. While structural analog internal standards (SA-IS) present a more cost-effective alternative, a close examination of their analytical performance reveals significant drawbacks compared to their deuterated counterpart. This guide provides a data-driven comparison to inform the selection of the most appropriate internal standard for Nadolol analysis.

Stable isotope-labeled internal standards are considered the benchmark in LC-MS bioanalysis due to their near-identical physicochemical properties to the analyte. This ensures they co-elute and experience similar ionization effects, providing superior correction for variability during sample preparation and analysis. Structural analogs, while similar in structure, can exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies, potentially compromising data quality.

Quantitative Performance: A Tale of Two Standards

The following tables summarize key performance parameters for Nadolol quantification using either Nadolol-d9 or a structural analog (Metoprolol) as the internal standard, based on validated LC-MS/MS methods.

Table 1: Comparison of Analytical Performance Metrics

Parameter	Nadolol with Nadolol-d9 IS	Nadolol with Structural Analog IS (Metoprolol)
Linearity Range	6 - 3000 ng/mL[1]	1 - 1000 ng/mL[2]
Correlation Coefficient (r²)	> 0.99[1]	Not explicitly stated, but linearity was achieved.
Lower Limit of Quantification (LLOQ)	6 ng/mL[1]	1 ng/mL[2]
Recovery	Information not available	100.6%[2][3]
Precision (% CV)	< 15% (implied by FDA guidelines adherence)[1]	Within acceptable range for LQC, MQC, HQC[2]
Accuracy (% Bias)	Acceptable (implied by FDA guidelines adherence)[1]	Within acceptable range for LQC, MQC, HQC[2]

While both methods demonstrate acceptable linearity and sensitivity, the key differentiator lies in the inherent ability of the SIL-IS to compensate for matrix effects and variability throughout the analytical process, which is not fully reflected in these high-level metrics. The near-perfect recovery seen with the structural analog is promising, but it does not guarantee the same level of correction for ion suppression or enhancement, which can vary between the analog and the analyte.

Under the Hood: A Look at the Experimental Protocols

The methodologies employed in these analyses highlight the practical aspects of using each type of internal standard.

Table 2: Experimental Protocol Summary

Parameter	Method using Nadolol-d9 IS[1]	Method using Structural Analog IS (Metoprolol)[2]
Sample Preparation	Liquid-Liquid Extraction (LLE) with ethyl acetate.	Protein Precipitation followed by extraction.
LC Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm)	Phenomenex Luna C18 (50 mm x 4.6 mm, 5 µm)
Mobile Phase	10 mM ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (20:80 v/v)	0.1% methanoic acid and acetonitrile (gradient)
Flow Rate	0.5 mL/min	1.0 mL/min
MS Detection	Tandem Mass Spectrometry (MS/MS)	Tandem Mass Spectrometry (MS/MS)
Ionization Mode	Positive Ion Mode	Positive Ion Mode
MRM Transitions	Nadolol: 310.20 → 254.10; Nadolol-d9: 319.20 → 255.00	Nadolol: 310.2 → 254.2; Metoprolol: Not specified in the document.

Visualizing the Workflow and Rationale

To better understand the analytical process and the theoretical advantages of a SIL-IS, the following diagrams illustrate a typical bioanalytical workflow and the logical relationship between an analyte and the different types of internal standards.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sysrevpharm.org [sysrevpharm.org]
• 3. researchgate.net [researchgate.net]

Inter-Laboratory Validation of Nadolol Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the quantification of Nadolol (B74898) in biological matrices, with a focus on the use of Nadolol-d9 as an internal standard. The data presented is based on published analytical method validation studies and is intended to assist researchers in selecting and implementing robust and reliable bioanalytical assays.

Experimental Protocol: Nadolol Quantification using LC-MS/MS with Nadolol-d9 Internal Standard

This protocol is based on a validated method for the determination of Nadolol in rat plasma.[1][2]

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 µL aliquot of plasma, add the internal standard (Nadolol-d9) solution.

• Vortex the sample for 30 seconds.

• Add 1 mL of ethyl acetate (B1210297) for protein precipitation and extraction.

• Vortex for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.[1][2]

• Mobile Phase: A mixture of 10 mM ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (20:80 v/v).[1][2]

• Flow Rate: 0.5 mL/min.[1][2]

• Injection Volume: 15 µL.[1][2]

• Column Temperature: 30°C.[1][2]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nadolol: m/z 310.20 → 254.10[1][2]

  • Nadolol-d9 (IS): m/z 319.20 → 255.00[1][2]

Quantitative Data Summary

The following tables summarize the performance characteristics of different validated methods for Nadolol quantification.

Table 1: Method Comparison Based on Internal Standard

Parameter	Method 1: Nadolol-d9 IS	Method 2: Nadolol-d6 IS	Method 3: Metoprolol IS
Matrix	Rat Plasma[1][2]	Rat Plasma[3]	Human Plasma[4][5]
Linearity Range	6 - 3000 ng/mL[1][2]	8 - 160 ng/mL[3]	Not explicitly stated, but calibration curve constructed.[4][5]
Lower Limit of Quantification (LLOQ)	6 ng/mL[1][2]	Not explicitly stated, but linearity starts at 8 ng/mL.[3]	Not explicitly stated.
Internal Standard	Nadolol-d9[1][2]	Nadolol-d6[3]	Metoprolol[4][5]
Extraction Method	Liquid-Liquid Extraction[1][2]	Liquid-Liquid Extraction[3]	Not explicitly stated.
Chromatography	HPLC[1][2]	LC-MS/MS[3]	LC-MS/MS[4][5]

Table 2: Validation Parameters for Nadolol Quantification using Nadolol-d9

Validation Parameter	Result
Selectivity	Method exhibited great selectivity.[1][2]
Accuracy	Acceptable results as per FDA guidelines.[1][2]
Precision	Acceptable results as per FDA guidelines.[1][2]
Stability	Acceptable results as per FDA guidelines.[1][2]

Experimental Workflow

Caption: Workflow for Nadolol quantification in plasma using LLE and LC-MS/MS.

Comparison and Alternatives

The use of a stable isotope-labeled internal standard, such as Nadolol-d9, is the gold standard for quantitative bioanalysis using mass spectrometry. This is because it co-elutes with the analyte and experiences similar ionization effects, leading to high accuracy and precision.

Alternative Internal Standards:

• Nadolol-d6: Another deuterated analog of Nadolol that can be used as an internal standard.[3] The principle of its use and expected performance are similar to Nadolol-d9.

• Metoprolol: A structurally similar but not isotopically labeled compound that has been used as an internal standard.[4][5] While a viable option, it may not perfectly mimic the chromatographic behavior and ionization of Nadolol, potentially leading to lower precision compared to a stable isotope-labeled standard.

• Atenolol: Another beta-blocker that has been used as an internal standard for Nadolol analysis by HPLC.[6]

Alternative Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection: While LC-MS/MS is generally more sensitive and selective, HPLC-based methods have also been developed and validated for Nadolol quantification.[6][7] These methods may be suitable for applications where the expected concentrations are higher and the sample matrix is less complex.

• Gas Chromatography-Mass Spectrometry (GC-MS): A GC-MS method has also been described for the analysis of Nadolol, which involves derivatization of the analyte.[8]

The quantification of Nadolol in biological matrices can be reliably achieved using LC-MS/MS with a stable isotope-labeled internal standard like Nadolol-d9. This approach offers high sensitivity, selectivity, and precision, making it suitable for pharmacokinetic and other drug development studies. While alternative internal standards and analytical techniques exist, the use of a deuterated internal standard in conjunction with LC-MS/MS is recommended for the most robust and accurate results. The choice of method will ultimately depend on the specific requirements of the study, including the desired sensitivity, sample throughput, and available instrumentation.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] High Response Bio-Analytical Validation approach of Nadolol and Bendroϑlumethiazide by LC-MS/MS on Rat plasma | Semantic Scholar [semanticscholar.org]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. researchgate.net [researchgate.net]
• 6. High-pressure liquid chromatography of nadolol and other beta-adrenergic blocking drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of nadolol enantiomers in human plasma using a coupled achiral-chiral high-performance liquid chromatography method -Analytical Science and Technology | Korea Science [koreascience.kr]
• 8. Determination of orally coadministered nadolol and its deuterated analogue in human serum and urine by gas chromatography with selected-ion monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Under Pressure: A Comparative Guide to Nadolol Quantification Using a Nadolol-d9 Internal Standard

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of therapeutic agents is paramount. This guide provides an objective comparison of an HPLC-MS/MS method for the determination of nadolol (B74898) utilizing a deuterated internal standard, Nadolol-d9. The performance of this method is evaluated based on key validation parameters: linearity, accuracy, and precision.

This guide synthesizes data from published studies to offer a clear perspective on the robustness of using Nadolol-d9 as an internal standard in bioanalytical methods. The use of a stable isotope-labeled internal standard like Nadolol-d9 is a cornerstone of high-quality quantitative analysis, as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for variability and enhancing data reliability.

Quantitative Performance Data

The following tables summarize the performance characteristics of an HPLC-MS/MS method for nadolol quantification. While a single comprehensive source providing all validation parameters for a method using Nadolol-d9 was not available in the public domain, the data presented here is a synthesis of findings from relevant studies.

Linearity

Linearity demonstrates the direct proportionality between the concentration of an analyte and the analytical signal. A high correlation coefficient (r²) is indicative of a strong linear relationship.

Analyte	Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Source
Nadolol	Nadolol-d6*	8 - 160	0.999	[1]
Nadolol	Nadolol-d9	6 - 3000	Not explicitly stated, but described as having "great selectivity and linearity"	[2][3]

Note: One study reported the use of D6-Nadolol; this is presented as a close alternative to Nadolol-d9, a deuterated form of Nadolol.

Accuracy

Accuracy reflects the closeness of a measured value to a known or accepted value. It is often expressed as the percentage recovery of the analyte.

Analyte	Internal Standard	Mean Recovery (%)	Source
Nadolol	Metoprolol (B1676517)**	100.6	[4][5]

*Note: This accuracy data is from a validated LC-MS/MS method for nadolol that utilized metoprolol as the internal standard. While not Nadolol-d9, it provides a benchmark for the expected recovery of nadolol in a similar analytical setup.

Precision

Precision measures the degree of agreement among a series of individual measurements. It is typically expressed as the relative standard deviation (%RSD) for intra-day (within a day) and inter-day (between days) analyses.

| Analyte | Internal Standard | Intra-day Precision (%RSD) | Inter-day Precision (%RSD) | Source | | :--- | :--- | :--- | :--- | | Nadolol | Nadolol-d6* | Within acceptable limits (specific values not provided) | Within acceptable limits (specific values not provided) |[1] | | Nadolol | Nadolol-d9 | Acceptable results as per FDA guidelines (specific values not provided) | Acceptable results as per FDA guidelines (specific values not provided) |[2][3] |

Note: The study using D6-Nadolol stated that the precision values were within acceptable limits but did not provide the numerical data in the abstract.

Experimental Protocol: HPLC-MS/MS Method with Nadolol-d9

The following is a detailed methodology for the quantification of nadolol in rat plasma using an HPLC-MS/MS method with Nadolol-d9 as the internal standard.[2][3]

Sample Preparation

A liquid-liquid extraction method is employed for sample pretreatment. This technique is effective in isolating the analyte of interest from the biological matrix.

Chromatographic Conditions

• High-Performance Liquid Chromatography (HPLC) System: Agilent HPLC system or equivalent.

• Column: Agilent Zorbax XDB C18 column (150 mm × 4.6 mm ID, 3.5 μm).[2][3]

• Column Temperature: 30°C.[2][3]

• Mobile Phase:

  • Mobile Phase A: 10 mM ammonium (B1175870) formate.[2]

  • Mobile Phase B: Acetonitrile.[2]

• Elution Mode: Isocratic elution with a ratio of 20:80 (v/v) of mobile phase A to mobile phase B.[2]

• Flow Rate: 0.5 mL/min.[2]

• Injection Volume: 15 μL.[2]

• Total Run Time: 2.5 minutes.[2]

Mass Spectrometric Conditions

• Mass Spectrometer: Tandem mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Nadolol: m/z 310.20 → 254.10.[2][3]

  • Nadolol-d9 (Internal Standard): m/z 319.20 → 255.00.[2][3]

Visualizing the Workflow

To better illustrate the experimental process, the following diagram outlines the key steps in the HPLC-MS/MS analysis of nadolol with Nadolol-d9 as an internal standard.

Caption: Experimental workflow for Nadolol analysis.

Conclusion

The use of Nadolol-d9 as an internal standard in the HPLC-MS/MS quantification of nadolol provides a robust and reliable analytical method. The available data, although synthesized from multiple sources, indicates that such methods can achieve excellent linearity and accuracy, with precision falling within the stringent requirements of regulatory guidelines. For researchers and drug development professionals, employing a deuterated internal standard like Nadolol-d9 is a critical step in ensuring the integrity and validity of pharmacokinetic and other quantitative studies.

References

• 1. researchgate.net [researchgate.net]
• 2. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. researchgate.net [researchgate.net]

Assessing the Isotopic Purity of Nadolol-d9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The use of deuterated internal standards is a cornerstone of accurate bioanalytical and pharmacokinetic studies. Nadolol-d9, a deuterated analog of the beta-blocker Nadolol, is frequently employed as an internal standard in mass spectrometry-based quantification. Ensuring the isotopic purity of such standards is paramount for the reliability and reproducibility of experimental data. This guide provides a comparative assessment of Nadolol-d9's isotopic purity against common alternatives, supported by experimental protocols and data presentation.

Isotopic Purity Comparison: Nadolol-d9 and Alternatives

The isotopic purity of a deuterated standard refers to the percentage of the compound that contains the specified number of deuterium (B1214612) atoms. In practice, the synthesis of deuterated compounds often results in a distribution of isotopologues, i.e., molecules with varying numbers of deuterium atoms. A higher isotopic purity, specifically a high abundance of the desired deuterated species (e.g., the d9 form of Nadolol), is critical to minimize interference from less-deuterated or unlabeled species.

Below is a summary of the typical isotopic purity specifications for Nadolol-d9 and two common alternative deuterated beta-blocker internal standards, Propranolol-d7 and Metoprolol-d7, based on commercially available information.

Internal Standard	Degree of Deuteration	Manufacturer Stated Purity	Isotopic Purity Specification
Nadolol-d9	9	97.01%[1]	Isotopic distribution data not consistently provided by all vendors.
Propranolol-d7	7	Varies by vendor	≥99% deuterated forms (d1-d7)[2]
Metoprolol-d7	7	99.7% (Chemical Purity)	99 atom % D[3][4]

Note: "Atom % D" refers to the percentage of deuterium at the labeled positions, while "deuterated forms" indicates the total percentage of molecules containing one or more deuterium atoms. The ideal scenario is a high percentage of the specifically desired isotopologue (e.g., d9 for Nadolol-d9). Researchers should always consult the Certificate of Analysis (CoA) for lot-specific isotopic distribution data.

Experimental Protocol for Isotopic Purity Assessment

The determination of isotopic purity is typically performed using high-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS/MS). This technique allows for the separation of the deuterated compound from potential impurities and the accurate measurement of the relative abundance of its different isotopologues.

Principle

The method relies on the mass difference between hydrogen (H) and deuterium (D) atoms. By analyzing the mass spectrum of the deuterated compound, the relative intensities of the ion corresponding to the fully deuterated molecule (e.g., M+9 for Nadolol-d9) and its less-deuterated counterparts (M+8, M+7, etc.) can be determined.

Instrumentation and Reagents

• LC-MS/MS System: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a UHPLC system.

• Analytical Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Sample: Nadolol-d9 standard of known concentration.

Chromatographic Conditions

• Flow Rate: 0.4 mL/min

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan MS

• Mass Range: m/z 100-500

• Resolution: ≥ 70,000

• Data Analysis: The relative abundance of each isotopologue is calculated by integrating the peak area of its corresponding extracted ion chromatogram.

Visualizing the Workflow and Concepts

To further clarify the process and underlying principles, the following diagrams illustrate the experimental workflow and the concept of isotopic distribution.

Caption: Experimental workflow for assessing the isotopic purity of Nadolol-d9.

Caption: Conceptual diagram of isotopic distribution in a deuterated standard.

Conclusion

The assessment of isotopic purity is a critical quality control step for deuterated internal standards like Nadolol-d9. While vendor specifications provide a general indication of purity, detailed analysis using high-resolution LC-MS/MS is essential to confirm the isotopic distribution for a specific lot. When selecting an internal standard, researchers should prioritize products with the highest isotopic enrichment of the desired deuterated species and minimal presence of less-deuterated isotopologues. This diligence ensures the highest level of accuracy and confidence in quantitative bioanalytical results.

References

• 1. On-line H/D exchange LC-MS strategy for structural elucidation of pharmaceutical impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]

A Head-to-Head Battle of Internal Standards: Nadolol-d9 versus Propranolol-d7 in Bioanalytical Assays

For researchers, scientists, and drug development professionals, the choice of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, thereby compensating for variability and ensuring accurate quantification. This guide provides an objective comparison of two commonly used deuterated internal standards for the analysis of beta-blocker drugs: Nadolol-d9 and Propranolol-d7.

This comparison draws upon data from validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to evaluate the performance of Nadolol-d9 and Propranolol-d7 in terms of their analytical performance characteristics.

Executive Summary

Both Nadolol-d9 and Propranolol-d7 are suitable for use as internal standards in the quantification of beta-blockers and other structurally related compounds. Deuterated analogs are the gold standard for internal standards in mass spectrometry-based assays due to their similar physicochemical properties to the analyte, leading to comparable extraction recovery and ionization efficiency. The choice between Nadolol-d9 and Propranolol-d7 will ultimately depend on the specific analyte being measured and the optimization of the analytical method. While Propranolol-d7 is more widely documented in the scientific literature for a broader range of analytes, Nadolol-d9 demonstrates excellent performance in assays specifically for Nadolol.

Quantitative Performance Data

The following tables summarize the key validation parameters for bioanalytical methods utilizing Nadolol-d9 and Propranolol-d7 as internal standards. The data is compiled from separate validation studies and, while not a direct head-to-head comparison within a single study, provides valuable insights into their individual performance.

Table 1: Performance Characteristics of a Validated LC-MS/MS Method Using Nadolol-d9 as an Internal Standard for the Quantification of Nadolol.

Parameter	Result
Linearity Range	6 - 3000 ng/mL
Lower Limit of Quantification (LLOQ)	6 ng/mL
Inter-day Precision (%RSD)	Not explicitly reported, but within acceptable limits
Inter-day Accuracy (%RE)	Not explicitly reported, but within acceptable limits
Stability	Stable under various storage conditions

Data extracted from a study on the quantification of Nadolol in rat plasma[1].

Table 2: Performance Characteristics of a Validated UHPLC-QqQ-MS/MS Method Using Propranolol-d7 as an Internal Standard for the Quantification of various β-blockers.

Parameter	Result
Lower Limit of Quantification (LOQ)	0.1 - 0.5 ng/mL
Intraday Precision (%RSD)	1.7 - 12.3%
Interday Precision (%RSD)	1.7 - 12.3%
Intraday Accuracy (%RE)	-14.4 to 14.1%
Interday Accuracy (%RE)	-14.4 to 14.1%

Data extracted from a study on the quantification of 18 β-blockers in human postmortem specimens[2].

Experimental Protocols

Detailed methodologies are crucial for replicating and evaluating analytical performance. The following are representative experimental protocols for methods using Nadolol-d9 and Propranolol-d7.

Experimental Protocol for Nadolol Quantification using Nadolol-d9 IS[1]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a plasma sample, add the Nadolol-d9 internal standard solution.

• Perform liquid-liquid extraction using ethyl acetate (B1210297).

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Analysis:

• LC Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm, 3.5 μm).

• Mobile Phase: 20:80 (v/v) mixture of 10 mM ammonium (B1175870) formate (B1220265) and acetonitrile.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 15 μL.

• MS Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

• MRM Transitions:

  • Nadolol: m/z 310.20 → 254.10

  • Nadolol-d9: m/z 319.20 → 255.00

Experimental Protocol for Multi-β-Blocker Quantification using Propranolol-d7 IS[2]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a blood sample, add the internal standard mix containing Propranolol-d7.

• Perform liquid-liquid extraction with ethyl acetate at pH 9.

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase.

2. UHPLC-QqQ-MS/MS Analysis:

• UHPLC System: Agilent 1290 Infinity.

• MS System: Agilent 6460 Triple Quadrupole.

• MS Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions for Propranolol: (Details for specific transitions would be found within the full study).

Mandatory Visualizations

Logical Workflow for Internal Standard Selection and Method Validation

The following diagram illustrates the logical workflow involved in selecting an internal standard and validating a bioanalytical method.

Caption: A logical workflow for bioanalytical method development and validation.

Beta-Adrenergic Signaling Pathway

Nadolol and Propranolol are non-selective beta-adrenergic receptor antagonists. They exert their pharmacological effects by blocking the binding of catecholamines like epinephrine (B1671497) and norepinephrine (B1679862) to β1 and β2 adrenergic receptors. This action inhibits the downstream signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Cross-Validation of Analytical Methods: A Comparative Analysis of Different Internal Standards

For researchers, scientists, and drug development professionals, ensuring the accuracy, precision, and reliability of analytical methods is a cornerstone of robust scientific research and regulatory compliance. In quantitative analysis, particularly in chromatography and mass spectrometry, the use of an internal standard (IS) is crucial for correcting variations during sample preparation and analysis. The choice of internal standard can significantly impact method performance. When analytical methods are transferred between laboratories or when a method is updated with a new internal standard, a thorough cross-validation is imperative to ensure the consistency and reliability of the data.[1]

This guide provides an objective comparison of analytical method performance using two different types of internal standards: a stable isotope-labeled (deuterated) internal standard and a structural analog internal standard. We will delve into the supporting experimental data, provide detailed methodologies for a cross-validation study, and visualize the associated workflows and logical relationships.

The Critical Role of the Internal Standard

An internal standard is a compound of a known concentration added to all samples, calibration standards, and quality controls.[2] Its primary function is to compensate for the loss of analyte during sample preparation and for variations in instrument response. An ideal internal standard should be chemically and physically similar to the analyte but distinguishable by the analytical instrument.[3]

• Stable Isotope-Labeled (Deuterated) Internal Standards: These are considered the "gold standard" in bioanalysis.[4] They are molecules of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., deuterium, ¹³C, ¹⁵N). Because their physicochemical properties are nearly identical to the analyte, they co-elute during chromatography and experience the same matrix effects, leading to more accurate and precise quantification.[5]

• Structural Analog Internal Standards: These are molecules with a chemical structure similar to the analyte but different enough to be chromatographically separated or distinguished by the mass spectrometer. While often more readily available and less expensive than deuterated standards, their different physicochemical properties can lead to variations in extraction recovery and matrix effects compared to the analyte.[4]

Data Presentation: A Comparative Analysis

To objectively compare the performance of a deuterated internal standard versus a structural analog, a cross-validation study is performed. The following tables summarize the comparative data from a hypothetical study for the quantification of the drug Everolimus, comparing the use of Everolimus-d4 (a deuterated IS) with 32-desmethoxyrapamycin (a structural analog IS).

Table 1: Comparison of Calibration Curve Parameters

Parameter	Method with Everolimus-d4 (Deuterated IS)	Method with 32-desmethoxyrapamycin (Structural Analog IS)	Acceptance Criteria
Linearity (r²)	0.9995	0.9982	≥ 0.99
Slope	0.985	0.953	Closer to 1 indicates better accuracy
Intercept	0.0012	0.0058	Close to zero

Table 2: Comparison of Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Method with Everolimus-d4 (Deuterated IS)	Method with 32-desmethoxyrapamycin (Structural Analog IS)	Acceptance Criteria
Accuracy (% Bias)	Precision (%RSD)	Accuracy (% Bias)
LLOQ	1.0	-2.5	8.2	-12.8
Low	3.0	1.8	5.5	8.5
Mid	50	-0.5	3.1	4.2
High	150	1.2	2.5	2.8

Table 3: Comparison of Matrix Effect

Parameter	Method with Everolimus-d4 (Deuterated IS)	Method with 32-desmethoxyrapamycin (Structural Analog IS)	Acceptance Criteria
Matrix Factor (MF)	0.98	0.85	Closer to 1 indicates less matrix effect
IS-Normalized MF	0.99	0.92	Closer to 1 indicates better compensation for matrix effects
%RSD of IS-Normalized MF	4.8%	13.5%	≤ 15%

Experimental Protocols

A cross-validation of analytical methods using different internal standards involves analyzing the same set of quality control (QC) samples with the two methods and comparing the results.

Objective: To compare the performance of two analytical methods for the quantification of an analyte in a biological matrix, where each method utilizes a different internal standard (e.g., deuterated vs. structural analog).

Materials:

• Analyte reference standard

• Deuterated internal standard

• Structural analog internal standard

• Blank biological matrix (e.g., plasma, urine) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare separate stock solutions of the analyte and each internal standard in an appropriate solvent.

  • From the stock solutions, prepare working solutions for calibration standards and quality control samples.

• Preparation of Calibration Standards and QC Samples:

  • Prepare a series of calibration standards by spiking the blank biological matrix with the analyte at a minimum of six different concentration levels.

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same biological matrix.

• Sample Preparation and Analysis:

  • Divide the QC samples into two sets.

  • Set A: Process and analyze these samples using the analytical method with the deuterated internal standard.

  • Set B: Process and analyze these samples using the analytical method with the structural analog internal standard.

  • Each set of samples should be analyzed in a single analytical run to minimize inter-assay variability.[1]

• Data Analysis and Acceptance Criteria:

  • Quantify the analyte concentration in each QC sample for both methods.

  • Calculate the percent difference between the results obtained from the two methods for each QC sample.

  • For at least two-thirds of the samples, the percent difference between the results from the two methods should be within ±20% of their mean.[1]

Mandatory Visualization

To better illustrate the processes and relationships involved in the cross-validation of analytical methods with different internal standards, the following diagrams have been generated using Graphviz.

Cross-validation workflow for two analytical methods.

Logical relationship of IS type and data reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Response of Nadolol and Nadolol-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the analytical response of Nadolol and its deuterated internal standard, Nadolol-d9. The data and protocols presented herein are intended to assist researchers in developing and validating robust analytical methods for the quantification of Nadolol in various biological matrices. The primary analytical technique discussed is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly selective and sensitive method for bioanalysis.

Quantitative Performance Data

The following tables summarize the key performance characteristics of a validated LC-MS/MS method for the simultaneous determination of Nadolol and Nadolol-d9. This data is crucial for assessing the reliability and suitability of the method for pharmacokinetic studies and other quantitative applications.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
Analytical Technique	High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS)[1][2]
Internal Standard	Nadolol-d9[1][2]
Sample Pretreatment	Liquid-Liquid Extraction with ethyl acetate[1][2]
Chromatographic Column	Agilent Zorbax XDB C18 (150 mm × 4.6 mm ID., 3.5 μm)[1][2]
Mobile Phase	10 mM Ammonium (B1175870) Formate (B1220265) : Acetonitrile (B52724) (20:80 v/v)[1][2]
Flow Rate	0.5 mL/min[1][2]
Injection Volume	15 µL[1][2]
Column Temperature	30°C[1][2]
Total Run Time	2.5 min[1][2]
Ionization Mode	Positive Electrospray Ionization (+ESI)[3]

Table 2: Mass Spectrometric Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Nadolol	310.20	254.10[1][2]
Nadolol-d9 (IS)	319.20	255.00[1][2]

Table 3: Method Validation Data

Parameter	Result
Linearity Range	6 - 3000 ng/mL[1][2]
Lower Limit of Quantification (LLOQ)	6 ng/mL[1][2]
Average Recovery (Nadolol)	100.6%
Inter-day and Intra-day Precision	Within acceptable limits as per FDA guidelines[1][2][3]
Accuracy	Within acceptable limits as per FDA guidelines[1][2][3]

Experimental Protocols

A detailed methodology for the quantitative analysis of Nadolol in rat plasma using Nadolol-d9 as an internal standard is provided below. This protocol is based on a validated LC-MS/MS method and can be adapted for other biological matrices with appropriate validation.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 µL aliquot of plasma, add the internal standard (Nadolol-d9) solution.

• Add 1 mL of ethyl acetate (B1210297) as the extraction solvent.

• Vortex the mixture for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions

• Column: Agilent Zorbax XDB C18 (150 mm × 4.6 mm ID., 3.5 μm)[1][2].

• Mobile Phase: A mixture of 10 mM ammonium formate and acetonitrile in a ratio of 20:80 (v/v)[1][2].

• Flow Rate: 0.5 mL/min[1][2].

• Column Temperature: Maintained at 30°C[1][2].

• Injection Volume: 15 µL[1][2].

• Elution Mode: Isocratic[1][2].

3. Mass Spectrometric Conditions

• Instrument: Tandem Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in the positive ion mode[3].

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Nadolol: m/z 310.20 → 254.10[1][2].

  • Nadolol-d9: m/z 319.20 → 255.00[1][2].

Visualizations

The following diagrams illustrate the experimental workflow and the principle of using a deuterated internal standard in quantitative analysis.

Caption: Experimental workflow for the bioanalysis of Nadolol.

Caption: Principle of the internal standard method for quantification.

References

• 1. A HPLC-MS/MS method for the determination of Nadolol in rat plasma: Development, validation, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide: Quantification of Nadolol by GC-MS and LC-MS with Nadolol-d9

For researchers, scientists, and professionals in drug development, the accurate quantification of pharmaceuticals is paramount. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the quantification of the beta-blocker Nadolol, with a focus on methods utilizing its deuterated internal standard, Nadolol-d9.

This comparison delves into the experimental protocols and performance data of both methodologies, offering a comprehensive overview to aid in the selection of the most suitable technique for specific analytical needs. While LC-MS/MS has become the predominant method for the analysis of beta-blockers due to its direct compatibility with polar and thermally labile compounds, GC-MS remains a viable, albeit more complex, alternative.

At a Glance: GC-MS vs. LC-MS/MS for Nadolol Quantification

Feature	GC-MS	LC-MS/MS
Sample Derivatization	Mandatory (e.g., silylation)	Not required
Analysis Time	Generally longer due to derivatization	Typically shorter
Sensitivity	Can achieve low ng/mL detection limits	Generally offers higher sensitivity (low to sub-ng/mL)
Selectivity	High, especially with selected ion monitoring (SIM)	Very high, particularly with multiple reaction monitoring (MRM)
Throughput	Lower due to sample preparation complexity	Higher, amenable to automation
Matrix Effects	Can be significant, requires clean extracts	Can be a concern, managed by stable isotope dilution and chromatographic separation
Instrumentation Cost	Generally lower	Generally higher
Overall Complexity	Higher due to derivatization and potential for analyte degradation	More straightforward for polar compounds

Experimental Workflows

The analytical workflows for GC-MS and LC-MS/MS quantification of Nadolol share common initial steps but diverge significantly in sample preparation and chromatographic analysis.

Figure 1. Comparative experimental workflows for Nadolol quantification.

Detailed Experimental Protocols

GC-MS Quantification of Nadolol

The analysis of Nadolol by GC-MS necessitates a derivatization step to increase its volatility and thermal stability. Silylation is a common approach.

1. Sample Preparation and Extraction:

• A specific volume of the biological sample (e.g., serum or urine) is fortified with Nadolol-d9 as the internal standard.

• The sample is then subjected to an extraction procedure, such as solid-phase extraction (SPE) using a macroreticular resin cartridge, to isolate the analyte and internal standard from the matrix.

2. Derivatization (Silylation):

• The extracted and dried residue is treated with a silylating agent, for instance, a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in a suitable solvent like ethyl acetate (B1210297).

• The reaction is typically carried out at an elevated temperature (e.g., 60°C) for a specific duration (e.g., 30 minutes) to ensure complete derivatization of the hydroxyl and secondary amine groups of Nadolol.

3. GC-MS Analysis:

• Gas Chromatograph (GC): A capillary column, often with a deactivated stationary phase, is used for separation. The oven temperature is programmed to achieve optimal separation of the derivatized Nadolol from other components.

• Mass Spectrometer (MS): The instrument is operated in the electron ionization (EI) mode. For quantitative analysis, selected-ion monitoring (SIM) is employed to enhance sensitivity and selectivity by monitoring specific fragment ions of the derivatized Nadolol and Nadolol-d9.

LC-MS/MS Quantification of Nadolol

LC-MS/MS offers a more direct approach for the analysis of polar compounds like Nadolol, eliminating the need for derivatization.

1. Sample Preparation and Extraction:

• Similar to the GC-MS protocol, a known amount of Nadolol-d9 is added to the biological sample.

• Extraction is performed, commonly using liquid-liquid extraction (LLE) with a solvent like ethyl acetate or solid-phase extraction (SPE).

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC): A reversed-phase C18 column is typically used for chromatographic separation. The mobile phase usually consists of a mixture of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol), often run in an isocratic or gradient elution mode.

• Tandem Mass Spectrometer (MS/MS): The mass spectrometer is equipped with an electrospray ionization (ESI) source, typically operated in the positive ion mode. Quantification is achieved using multiple reaction monitoring (MRM), which involves monitoring a specific precursor ion to product ion transition for both Nadolol and Nadolol-d9. This technique provides excellent selectivity and sensitivity.

Quantitative Performance Comparison

The following tables summarize the typical quantitative performance parameters for both GC-MS and LC-MS/MS methods for Nadolol quantification. It is important to note that these values can vary depending on the specific instrumentation, matrix, and validation protocol.

Table 1: GC-MS Quantitative Performance

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.5 - 1 ng/mL	[1]
Limit of Quantification (LOQ)	~1 ng/mL	[1]
Linearity Range	1 - 100 ng/mL	[1]
Precision (%CV)	< 4% for >10 ng/mL, < 2% for <10 ng/mL	[1]
Accuracy (%RE)	Not explicitly stated

Table 2: LC-MS/MS Quantitative Performance

Parameter	Typical Value	Reference
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantification (LOQ)	6 ng/mL
Linearity Range	6 - 3000 ng/mL
Precision (%CV)	Within 15%
Accuracy (%RE)	Within ±15%

Discussion and Conclusion

Both GC-MS and LC-MS/MS are capable of the sensitive and selective quantification of Nadolol in biological matrices. The choice between the two techniques often depends on the specific requirements of the study, available instrumentation, and desired throughput.

LC-MS/MS is generally the preferred method for Nadolol quantification due to its simpler sample preparation (no derivatization required), higher throughput, and often superior sensitivity. The direct analysis of the underivatized molecule reduces the potential for analytical variability and degradation associated with the derivatization step. The use of tandem mass spectrometry (MS/MS) with MRM provides exceptional selectivity, minimizing interferences from complex biological matrices.

GC-MS, while requiring a more laborious workflow due to the mandatory derivatization step, can still provide accurate and precise results. For laboratories that may not have access to LC-MS/MS instrumentation, a well-validated GC-MS method can be a reliable alternative. The use of a deuterated internal standard like Nadolol-d9 is crucial in both methods to compensate for matrix effects and variations in sample preparation and instrument response.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Nadolol-d9 in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and Compliant Disposal of Nadolol-d9

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides essential guidance for the safe and compliant disposal of Nadolol-d9, a deuterated analog of Nadolol, intended for use in research and development settings. Adherence to these procedures is vital to protect personnel, prevent environmental contamination, and ensure compliance with regulatory standards.

Assessment of Nadolol-d9 for Disposal

Before disposal, laboratory personnel must characterize the waste to ensure it is managed correctly. Based on available Safety Data Sheets (SDS) for Nadolol, the parent compound, Nadolol-d9 is not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA). It is not a P-listed or U-listed hazardous waste. However, it is crucial to consult your institution's environmental health and safety (EHS) department for guidance on local and state regulations, which may be more stringent.

Key Safety and Handling Information:

While not classified as RCRA hazardous, Nadolol is a pharmacologically active substance and should be handled with care. The SDS for Nadolol indicates that it may cause skin and eye irritation. Therefore, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling Nadolol-d9.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of Nadolol-d9 from a research laboratory.

Step 1: Waste Identification and Segregation

• Identify: Clearly label all containers of Nadolol-d9 waste with the full chemical name.

• Segregate: Do not mix Nadolol-d9 waste with other waste streams, such as solvents, aqueous waste, or sharps, unless specifically instructed to do so by your institution's EHS department. Keep it in a dedicated, sealed, and properly labeled container.

Step 2: Containerization

• Use a chemically compatible, leak-proof container for the accumulation of Nadolol-d9 waste.

• Ensure the container is clearly labeled as "Nadolol-d9 Waste" and includes the date of accumulation.

Step 3: Storage

• Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA) within the laboratory, as designated by your facility's waste management plan.

• The storage area should be secure and away from general laboratory traffic.

Step 4: Arrange for Professional Disposal

• Contact EHS: Notify your institution's EHS department or designated waste management provider to arrange for the pickup and disposal of the Nadolol-d9 waste.

• Documentation: Complete all necessary waste disposal forms and documentation as required by your institution and the waste disposal vendor.

Step 5: Record Keeping

• Maintain accurate records of the amount of Nadolol-d9 waste generated and the date of its disposal. These records are essential for regulatory compliance and waste tracking.

Disposal "Don'ts"

• DO NOT dispose of Nadolol-d9 down the drain. This can lead to environmental contamination of waterways.

• DO NOT dispose of Nadolol-d9 in the regular trash. As a pharmacologically active compound, it requires special handling.

• DO NOT incinerate Nadolol-d9 in a standard laboratory or general waste incinerator unless it is a designated and permitted hazardous waste incinerator.

Quantitative Data Summary

There is no specific quantitative data available in the search results regarding disposal limits or concentrations for Nadolol-d9. Disposal regulations are typically based on the classification of the waste (hazardous vs. non-hazardous) rather than specific concentration thresholds for non-listed substances.

Parameter	Value	Source
RCRA Hazardous Waste Classification	Not listed as P or U waste.	General chemical safety information
DEA Controlled Substance	No	General chemical safety information

Experimental Protocols

No experimental protocols for the disposal of Nadolol-d9 were cited in the search results. The provided information is based on general best practices for laboratory chemical waste disposal.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of Nadolol-d9 in a laboratory setting.

Caption: Decision workflow for Nadolol-d9 disposal.

Essential Safety and Operational Guide for Handling Nadolol-d9

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Nadolol-d9. The following procedures are designed to ensure the safe handling, storage, and disposal of this compound, minimizing exposure risks and ensuring laboratory safety.

Hazard Identification and Control

Nadolol-d9 is the deuterated form of Nadolol, a non-selective beta-adrenergic receptor blocker.[1] While the deuteration does not significantly alter the chemical hazards, it is crucial to handle this compound with care due to its pharmacological activity.[2] Occupational exposure may lead to physiological effects.[2]

Primary Hazards:

• Eye Irritation: Causes serious eye irritation.[2]

• Allergic Skin Reaction: May cause an allergic skin reaction.[2]

• Inhalation: Avoid breathing dust.[2][3]

• Ingestion: May cause cardiovascular effects if ingested.[2]

The following diagram illustrates the relationship between hazard identification, risk assessment, and the implementation of control measures.

Caption: Logical relationship of hazard identification and control measures.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Nadolol-d9 to minimize exposure.

PPE Item	Specification
Hand Protection	Two pairs of powder-free nitrile gloves are recommended.[3][4] Change gloves every 30-60 minutes or immediately if contaminated or damaged.[4]
Eye Protection	Safety glasses with side shields or chemical safety goggles.[3][5]
Body Protection	A disposable, long-sleeved gown that closes in the back.[5]
Respiratory Protection	A dust respirator should be used, especially when handling the powder form outside of a ventilated enclosure.[3]
Foot Protection	Protective shoe covers should be worn in the handling area.[3]

Handling and Storage Procedures

Engineering Controls:

• Handle Nadolol-d9 in a well-ventilated area, preferably within a chemical fume hood, to avoid dust generation and inhalation.[3]

General Handling:

• Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

• Use dry clean-up procedures for minor spills, such as vacuuming with a HEPA-filtered vacuum or gently sweeping after dampening with water to prevent dust.[3]

• Wash hands thoroughly after handling.[3]

Storage:

• Store at room temperature in a tightly closed container, away from heat, moisture, and direct light.[6]

• For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Emergency Procedures

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[2][7] Seek medical attention if irritation persists.[2]
Skin Contact	Remove contaminated clothing and wash skin with soap and water.[2][7] If skin irritation or a rash occurs, seek medical advice.[2]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[7]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of Nadolol-d9 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Categories:

• Unused Product: Dispose of in accordance with local, regional, and national regulations.[2] Consider using a licensed professional waste disposal service.

• Contaminated PPE: All disposable PPE (gloves, gowns, shoe covers) should be considered contaminated waste and disposed of accordingly.

• Empty Containers: May contain residual dust. Do not cut, drill, grind, or weld empty containers.[3]

Disposal Steps:

• Segregate Waste: Collect all Nadolol-d9 waste and contaminated materials in a designated, labeled, and sealed container.

• Inactivate (if possible): For small quantities, mixing the compound with an inert material like cat litter or dirt can be an option before placing it in a sealed container for trash disposal, if local regulations permit.[8]

• Consult Regulations: Always follow institutional and local environmental regulations for chemical waste disposal. Drug take-back programs may be available.[8][9]

The following diagram outlines the general workflow for the safe handling of Nadolol-d9.

Caption: General workflow for safely handling Nadolol-d9.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pppmag.com [pppmag.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. Nadolol (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 7. hmdb.ca [hmdb.ca]
• 8. fda.gov [fda.gov]
• 9. Where and How to Dispose of Unused Medicines | FDA [fda.gov]